1,3-Butadiene, 1-chloro-

• CAS: 627-22-5

Core Science & Biosynthesis

The Stereochemistry and Structural Isomerism of 1-Chloro-1,3-butadiene: A Comprehensive Technical Guide

Introduction

1-Chloro-1,3-butadiene (often referred to as α-chloroprene) is a highly reactive conjugated diene utilized in advanced organic synthesis, polymer chemistry, and materials science. While its structural isomer, 2-chloro-1,3-butadiene (chloroprene), dominates the synthetic rubber industry, the 1-chloro isomer presents unique stereochemical properties due to the terminal halogen substitution[1][2]. This guide provides an in-depth analysis of the structural and stereoisomerism of 1-chloro-1,3-butadiene, detailing its synthesis, spectroscopic characterization, and applications in stereoselective cross-coupling reactions.

Structural Isomerism and Stereoisomerism

The chlorination of 1,3-butadiene yields several structural isomers, primarily depending on the position of the chlorine atom along the conjugated carbon backbone. The two most prominent structural isomers are 1-chloro-1,3-butadiene and 2-chloro-1,3-butadiene.

For 1-chloro-1,3-butadiene, the presence of the chlorine atom at the C1 position introduces geometric isomerism (stereoisomerism) across the C1=C2 double bond. This results in two distinct stereoisomers:

• (E)-1-chloro-1,3-butadiene (trans-isomer): The chlorine atom and the vinyl group are on opposite sides of the C1=C2 double bond[3][4].

• (Z)-1-chloro-1,3-butadiene (cis-isomer): The chlorine atom and the vinyl group are on the same side, leading to distinct steric interactions that affect its rotational constants and reactivity[5][6].

Quantitative Data Summary

Table 1: Physicochemical and Spectroscopic Properties of 1-Chloro-1,3-butadiene Isomers

Property	(E)-1-Chloro-1,3-butadiene (Trans)	(Z)-1-Chloro-1,3-butadiene (Cis)
CAS Registry Number	16503-25-6[4]	10033-99-5[5][7]
Molecular Weight	88.535 g/mol [4]	88.535 g/mol [5]
Boiling Point	~65-67 °C	66.8-67 °C[7]
IUPAC Standard InChIKey	PCPYTNCQOSFKGG-ONEGZZNKSA-N[4]	PCPYTNCQOSFKGG-ARJAWSKDSA-N[5]
Stereochemical Designation	E (Entgegen)	Z (Zusammen)

Synthesis and Isolation Workflows

The synthesis of 1-chloro-1,3-butadiene is typically achieved through the gas-phase dehydrochlorination of dichlorobutene isomers (specifically 3,4-dichloro-1-butene and 1,4-dichloro-2-butene)[2]. The causality behind using a gas-phase catalytic approach lies in the need to suppress the spontaneous polymerization of the highly reactive diene product. Catalysts such as lanthanum phosphate, often doped with alkali metals like cesium, provide the necessary acidic/basic surface sites to facilitate the elimination of HCl without promoting side reactions.

Caption: Workflow for the synthesis and isolation of 1-chloro-1,3-butadiene stereoisomers.

Spectroscopic Characterization

Accurate differentiation between the E and Z isomers relies heavily on Nuclear Magnetic Resonance (NMR) and Infrared (IR) spectroscopy, as well as microwave spectroscopy.

• Microwave Spectroscopy: Studies have shown that in the cis-isomer, steric repulsion by the chlorine atom causes a measurable difference in the carbon-chain angles (up to 3.5 degrees), an effect absent in the trans-isomer[6].

• NMR Spectroscopy: The allylic coupling constants and chemical shifts differ significantly. The proton adjacent to the chlorine atom exhibits a characteristic downfield shift due to the electronegativity of the halogen[1][6].

• IR Spectroscopy: The C=C stretching vibrations appear around 1600-1660 cm⁻¹, while the C-Cl stretching region (600-800 cm⁻¹) provides critical conformational data[1]. Density Functional Theory (DFT) utilizing the B3LYP functional has proven highly effective in predicting the vibrational frequencies of chlorobutadiene isomers, surpassing older Hartree-Fock methods by accounting for electron correlation effects[8][9].

Applications in Stereoselective Synthesis and Polymerization

1-Chloro-1,3-butadiene is a versatile building block.

• Polymerization: It is utilized as a co-monomer with styrene. The bulk copolymerization kinetics reveal that the addition of small amounts of 1-chloro-1,3-butadiene drastically decreases the styrene polymerization rate due to cross-over termination mechanisms[1][10]. The resulting copolymer incorporates the diene primarily in a 1,4-configuration (~60%) and a 3,4-configuration (~40%)[10][11].

• Cross-Coupling: The E and Z isomers are highly valued in palladium-catalyzed cross-coupling reactions with terminal alkynes to synthesize conjugated dienynes with strict retention of stereochemistry. For instance, coupling (1E)-1-chloro-1,3-butadiene with 1-heptyne yields (3E)-1,3-undecadien-5-yne, a direct precursor to natural products like cis-galbanolene[12].

Caption: Logic diagram for the Pd/Cu-catalyzed cross-coupling of (E)-1-chloro-1,3-butadiene.

Experimental Protocols

Protocol 1: Gas-Phase Dehydrochlorination to 1-Chloro-1,3-butadiene[2]

Objective: Synthesize 1-chloro-1,3-butadiene from 3,4-dichloro-1-butene. Causality Check: Conducting this reaction in the gas phase prevents the liquid-phase polymerization of the diene product. Lanthanum phosphate provides the optimal acid-base balance for selective dehydrochlorination without degrading the carbon backbone.

• Catalyst Preparation: Prepare a catalytic bed of lanthanum phosphate doped with 1% cesium (to modulate surface acidity). Load into a tubular quartz reactor.

• System Purge: Purge the reactor with inert nitrogen gas and pre-heat the catalytic bed to 300–350 °C.

• Vaporization: Vaporize 3,4-dichloro-1-butene and introduce it into the reactor using nitrogen as a carrier gas at a controlled space velocity.

• Reaction: Allow the gas mixture to flow over the catalyst. The isomerization of 3,4-dichloro-1-butene to 1,4-dichloro-2-butene occurs dynamically, followed by the elimination of HCl to yield 1-chloro-1,3-butadiene.

• Condensation & Isolation: Pass the effluent through a cold trap (-78 °C) to condense the organic products. Wash the condensate with chilled aqueous NaHCO3 to neutralize dissolved HCl.

• Purification: Subject the crude mixture to fractional distillation under reduced pressure to separate the E and Z stereoisomers from unreacted starting material.

Protocol 2: Stereospecific Pd-Catalyzed Cross-Coupling[13]

Objective: Synthesize (3E)-1,3-undecadien-5-yne via the coupling of (1E)-1-chloro-1,3-butadiene and 1-heptyne. Causality Check: Piperidine acts as both the solvent and the base required to neutralize the HCl generated during the catalytic cycle. CuI acts as a co-catalyst to facilitate the transmetalation of the alkyne to the palladium center.

• Preparation: Under a strict argon atmosphere, suspend PdCl2(PhCN)2 (3.5 mmol, 1.34 g) and (1E)-1-chloro-1,3-butadiene (70 mmol, 6.16 g) in anhydrous piperidine (70 mL).

• Activation: Stir the suspension at room temperature for 15 minutes to allow the formation of the active Pd(0) complex.

• Reagent Addition: Successively add 1-heptyne (84 mmol, 8.06 g) and CuI (7 mmol, 1.33 g).

• Temperature Control: The reaction is highly exothermic. Immediately apply a water-ice bath to maintain the internal temperature strictly between 15–20 °C. Self-validation: Failure to control temperature leads to alkyne homocoupling and diene degradation.

• Monitoring: Continue stirring for approximately 30 minutes. Monitor the reaction via Gas-Liquid Chromatography (GLC) until the complete consumption of the chlorodiene is confirmed.

• Workup: Quench the reaction with saturated aqueous NH4Cl, extract with diethyl ether, dry over MgSO4, and concentrate in vacuo. Purify via silica gel chromatography to yield the terminal dienyne with >90% E isomeric purity.

References

• "Buy 1-Chlorobuta-1,3-diene | 627-22-5" Smolecule. 1

• "Pd-catalyzed coupling reaction of (E) or (Z)- 1 -chloro-l,3- butadiene with 1-alkynes" Taylor & Francis.12

• "Trans-1-chloro-1,3-butadiene" NIST. 3

• "Detection of Tetrachlorobutadiene Isomers Using Density Functional Theory Methods" AIJR. 8

• "Detection of Tetrachlorobutadiene Isomers Using Density Functional Theory Methods, A Comparative Study of Hartree-Fock" ChemRxiv. 9

• "Trans-1-chloro-1,3-butadiene - the NIST WebBook" NIST. 4

• "US5463153A - Process for preparing 1-chloro-1,3-butadiene" Google Patents. 2

• "Cis-1-chloro-1,3-butadiene - the NIST WebBook" NIST.5

• "1-Chloro-1,3-butadiene Copolymers V. Composition and Compositional Distribution in the Copolymer with Styrene Studied by Thin-Layer Chromatography" ResearchGate. 10

• "The Complete Substitution Structure of trans-1-Chloro-1,3- butadiene Determined with Microwave Spectroscopy" Acta Chemica Scandinavica. 6

• "JPH07233105A - Method of preparing 1-chloro-1,3-butadiene" Google Patents.13

• "Cas 10033-99-5,(1Z)-1-Chloro-1,3-butadiene" Lookchem. 7

• "1-Chloro-1,3-butadiene Copolymers VI. Structure of the Diene Unit and Monomer Sequence Distribution in the Copolymer with Styrene" ResearchGate. 11

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Multimodal Spectroscopic Characterization of 1-Chloro-1,3-Butadiene: A Technical Guide for Structural Validation

Executive Summary

1-Chloro-1,3-butadiene (CB) is a highly reactive conjugated diene utilized extensively in the synthesis of specialized elastomers, adhesives, and copolymers. The structural orientation of CB—specifically its E and Z stereoisomers, as well as its propensity to form 1,4- versus 3,4-microstructures during polymerization—dictates the thermal stability and chemical reactivity of the resulting polymer matrix. Notably, the allylic chlorine present in the 1,4-microstructure exhibits exceptional reactivity, making precise structural elucidation critical for advanced material applications[1].

This whitepaper provides an authoritative, self-validating framework for the spectroscopic characterization of CB using Nuclear Magnetic Resonance (NMR), Fourier-Transform Infrared (FTIR), and Gas Chromatography-Mass Spectrometry (GC-MS).

Structural Dynamics & Spectroscopic Causality

The analytical challenge in characterizing 1-chloro-1,3-butadiene lies in the electronic interplay between the strongly electronegative chlorine atom and the conjugated π -system. The +M (mesomeric) effect of the chlorine atom partially offsets its -I (inductive) effect, leading to complex shielding environments across the carbon backbone. Furthermore, the s-trans and s-cis conformational equilibrium of the diene system directly influences both the vibrational force constants observed in FTIR and the fragmentation pathways in mass spectrometry.

Nuclear Magnetic Resonance (NMR) Spectroscopy

Causality & Experimental Design

NMR is the definitive modality for distinguishing the E and Z isomers of CB. The stereochemistry at the C1=C2 bond governs the 3JHH​ coupling constant between the vinylic protons. In quantitative 13 C NMR, achieving accurate integration for microstructural analysis requires overcoming the variable longitudinal relaxation times ( T1​ ) of the sp 2 carbons. A 90° excitation pulse coupled with a prolonged repetition rate (e.g., 10 seconds) is mandatory to ensure complete relaxation and quantitative reliability[2].

Quantitative Data Summary

Nucleus	Position	Chemical Shift (ppm)	Multiplicity	Coupling Constants ( J , Hz)
1 H	H1 (C1-Cl)	6.15 - 6.30	Doublet	3J1,2​ = 13.5 (E), 7.5 (Z)
1 H	H2 (C2)	6.05 - 6.45	Doublet of doublets	3J2,3​ = 10.5
1 H	H3 (C3)	6.25 - 6.60	Multiplet	3J3,4(trans)​ = 17.0, 3J3,4(cis)​ = 10.0
1 H	H4 (C4)	5.15 - 5.45	Multiplet	2J4a,4b​ = ~2.0
13 C	C1	~121.0	-	-
13 C	C2	~128.5	-	-
13 C	C3	~133.2	-	-
13 C	C4	~118.0	-	-

Self-Validating Protocol: Quantitative NMR Acquisition

• Sample Preparation: Dissolve 20 mg of CB in 0.6 mL of deuterated chloroform (CDCl 3​ ) containing 0.03% v/v Tetramethylsilane (TMS) as an internal reference.

• System Suitability Check: Acquire a preliminary 1 H spectrum. Measure the full-width at half-maximum (FWHM) of the TMS peak. Validation Gate: The FWHM must be < 0.5 Hz; if not, re-shim the Z and Z2 gradients to ensure magnetic field homogeneity.

• 1 H Acquisition: Acquire 16 transients using a 30° pulse angle, a spectral width of 12 ppm, and a relaxation delay (d1) of 2 seconds.

• 13 C Quantitative Acquisition: Acquire 1,024 transients using inverse-gated decoupling (to suppress the Nuclear Overhauser Effect). Apply a 90° excitation pulse with a d1 of 10 seconds to ensure complete T1​ relaxation of all carbon nuclei[2].

• Data Processing: Apply a 0.3 Hz exponential line-broadening function prior to Fourier transformation. Phase and baseline correct manually to ensure accurate integration of the E/Z isomer signals.

Fourier-Transform Infrared (FTIR) Spectroscopy

Causality & Experimental Design

FTIR provides orthogonal confirmation of the conjugated diene framework. The asymmetric stretching of the conjugated C=C bonds typically presents as a distinct doublet due to the presence of both s-trans and s-cis conformers. The heavy chlorine atom shifts the C-Cl stretching frequency into the fingerprint region, serving as a diagnostic marker for monomer integrity.

Quantitative Data Summary

Wavenumber (cm⁻¹)	Vibrational Mode	Intensity	Diagnostic Significance
3090, 3020	=C-H stretch	Weak	sp 2 hybridized C-H bonds
1625, 1590	C=C stretch	Medium (Doublet)	Conjugated diene system (s-trans/s-cis)
960	=C-H out-of-plane bend	Strong	Trans double bond geometry
930	=CH 2​ wag	Strong	Terminal vinyl group
780	C-Cl stretch	Strong	Halogenated vinylic carbon

Self-Validating Protocol: ATR-FTIR Analysis

• Background Validation: Clean the diamond Attenuated Total Reflectance (ATR) crystal with GC-grade isopropanol. Acquire a background spectrum (32 scans, 4 cm⁻¹ resolution). Validation Gate: Ensure the absence of residual organic peaks and verify that atmospheric H 2​ O/CO 2​ compensation algorithms are functioning correctly.

• Sample Application: Apply 2-3 drops of neat CB liquid directly onto the ATR crystal, ensuring complete coverage of the sensor area without introducing air bubbles.

• Acquisition: Collect 64 scans from 4000 to 400 cm⁻¹ at a resolution of 4 cm⁻¹.

• Post-Processing: Apply an ATR correction algorithm to account for the wavelength-dependent depth of penetration. This ensures that the relative peak intensities accurately reflect the sample's absorptivity, allowing for direct comparison with transmission spectra libraries.

Gas Chromatography-Mass Spectrometry (GC-MS)

Causality & Experimental Design

Electron Ionization (EI) at 70 eV is the gold standard for generating highly reproducible fragmentation patterns that can be cross-referenced against standardized databases, such as the NIST WebBook[3]. The presence of a single chlorine atom is unequivocally confirmed by the characteristic 3:1 abundance ratio of the [M]+ and [M+2]+ molecular ions, reflecting the natural isotopic distribution of 35 Cl and 37 Cl[4].

Quantitative Data Summary

m/z Ratio	Relative Abundance (%)	Ion Assignment	Mechanistic Origin
90	~33	[M]+ ( 37 Cl)	Molecular ion (heavy isotope)
88	100	[M]+ ( 35 Cl)	Molecular ion (base peak)
53	~85	[C4​H5​]+	Loss of chlorine radical ( ⋅ Cl)
52	~40	[C4​H4​]+	Loss of hydrogen chloride (HCl)
27	~60	[C2​H3​]+	Cleavage of the C2-C3 single bond

Self-Validating Protocol: GC-EI-MS Workflow

• Instrument Tuning: Introduce Perfluorotributylamine (PFTBA) into the MS. Validation Gate: Verify that the m/z 69, 219, and 502 peaks are present with correct relative abundances and that mass assignments are within ±0.1 Da.

• Sample Preparation: Dilute CB to 100 ppm in GC-grade hexane. Spike with 10 ppm of an internal standard (e.g., chlorobenzene-d5) to monitor injection reproducibility and matrix effects.

• Chromatographic Separation: Inject 1 µL (split ratio 50:1) onto a non-polar capillary column (e.g., DB-5MS, 30m x 0.25mm x 0.25µm). Program the oven: hold at 40°C for 3 mins, ramp at 10°C/min to 150°C.

• Mass Acquisition: Scan from m/z 35 to 200. Extract the m/z 88 and 90 ion chromatograms to integrate the CB peak and mathematically confirm the 3:1 isotopic ratio.

Integrated Analytical Workflow

To ensure absolute scientific integrity, the data from these three modalities must be integrated. NMR provides the stereochemical map, FTIR confirms the functional group integrity, and MS validates the molecular mass and isotopic composition.

Figure 1: Multimodal spectroscopic workflow for 1-chloro-1,3-butadiene structural elucidation.

References

• Kohjiya, S. "1-Chloro-1,3-butadiene Copolymers VI. Structure of the Diene Unit and Monomer Sequence Distribution in the Copolymer with Styrene.
• "US7202297B2 - Adhesive composition.
• "An In-depth Technical Guide to the Physical and Chemical Properties of 1,3,5-Undec
• "2,3-Dichloro-1,3-butadiene | 1653-19-6." Benchchem.

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A Technical Guide to 1-Chloro-1,3-butadiene for Advanced Research

Abstract: This document provides an in-depth technical overview of 1-chloro-1,3-butadiene, a versatile chlorinated diene. It details the compound's nomenclature, physicochemical and spectroscopic properties, established synthesis protocols, and key chemical reactivities. The guide is intended for researchers, scientists, and professionals in drug development and materials science, offering insights into its application as a reactive monomer and a building block in organic synthesis. Emphasis is placed on the causality behind experimental choices and safe handling protocols.

Compound Identification and Nomenclature

1-Chloro-1,3-butadiene is a chlorinated derivative of 1,3-butadiene.[1] The position of the chlorine atom is critical for its reactivity and nomenclature. It is essential to distinguish it from its isomer, 2-chloro-1,3-butadiene, which is commonly known as chloroprene.[2][3] 1-Chloro-1,3-butadiene itself exists as geometric isomers, (E) and (Z), due to the substituted double bond.

• Common Name: 1-Chloro-1,3-butadiene, α-Chloroprene[4][5]

• Molecular Formula: C₄H₅Cl[6][7][8]

• Molecular Weight: 88.53 g/mol [6][8]

Stereoisomers and Corresponding Identifiers

The geometry of the C1-C2 double bond leads to two distinct stereoisomers:

Table 1: Isomer-Specific Identifiers

Isomer	IUPAC Name	CAS Number	Synonyms
(E)-isomer	(1E)-1-chlorobuta-1,3-diene	627-22-5[7][8]	trans-1-Chloro-1,3-butadiene[7][8]
(Z)-isomer	(1Z)-1-chlorobuta-1,3-diene	10033-99-5[6][9][10]	cis-1-Chloro-1,3-butadiene[6][9]

The unqualified name "1-chloro-1,3-butadiene" is often associated with the CAS number 627-22-5, which may represent a mixture or specifically the more stable (E)-isomer.[7][8][11] For precise experimental work, specifying the isomer is crucial.

Physicochemical and Spectroscopic Profile

Understanding the physical properties and spectroscopic fingerprint of 1-chloro-1,3-butadiene is fundamental for its purification, handling, and characterization.

Physicochemical Properties

The compound is a colorless liquid with a chloroform-like odor.[6] Its properties are summarized below.

Table 2: Physicochemical Data for 1-Chloro-1,3-butadiene

Property	Value	Source
Boiling Point	66-68 °C at 760 mmHg	[6][7]
Density	~0.94-0.96 g/cm³	[6][7]
Molecular Weight	88.535 g/mol	[7][9][12]
Thermodynamic Stability	The enthalpy of formation is lower than that of 1,3-butadiene, indicating a stabilizing effect from the chlorine substitution.[1]	[1]

Spectroscopic Characterization

Spectroscopic data is vital for confirming the identity and purity of the compound.

• Infrared (IR) Spectroscopy: The IR spectrum provides key information about functional groups and conformation. The C=C stretching vibrations for the conjugated diene system are expected around 1600-1660 cm⁻¹.[1] The C-Cl stretching region, typically between 600-800 cm⁻¹, is also a key diagnostic feature.[1] The NIST Chemistry WebBook provides reference spectra for both the cis and trans isomers.[9][12]

• Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H and ¹³C NMR spectroscopy are essential for structural elucidation, particularly for distinguishing between the (E) and (Z) isomers through analysis of coupling constants in the vinylic region.

• Mass Spectrometry (MS): Mass spectrometry confirms the molecular weight and can reveal fragmentation patterns characteristic of the chlorinated butadiene structure.

Synthesis and Production

1-Chloro-1,3-butadiene is primarily synthesized from precursors derived from 1,3-butadiene.[1] Industrial production is often linked to the synthesis of chloroprene, where it can be formed as a byproduct.[4]

Key Synthesis Pathway: Dehydrochlorination of Dichlorobutenes

A prevalent method involves the gas-phase dehydrochlorination of dichlorobutene isomers, such as 3,4-dichloro-1-butene or 1,4-dichloro-2-butene.[4][13] This reaction is typically performed at elevated temperatures over a catalyst.

• Expertise & Experience: The choice of catalyst is critical for achieving high selectivity and yield. Lanthanum phosphate-based catalysts, sometimes doped with alkali or alkaline-earth metals, have proven effective.[4][13] The catalyst facilitates the elimination of HCl while minimizing unwanted side reactions. The reaction temperature must be carefully controlled; higher temperatures can lead to the formation of trichlorobutenes and other byproducts.[1]

Experimental Protocol: Catalytic Dehydrochlorination

The following is a generalized protocol based on patented industrial methods.[4][13]

Objective: To synthesize 1-chloro-1,3-butadiene via gas-phase dehydrochlorination.

Materials:

• 3,4-dichloro-1-butene (or 1,4-dichloro-2-butene)

• Lanthanum phosphate catalyst

• Inert carrier gas (e.g., Nitrogen)

• Standard laboratory gas-phase reaction setup (tubular reactor, furnace, condenser)

Procedure:

• Catalyst Preparation: Pack a tubular reactor with the lanthanum phosphate catalyst.

• System Purge: Heat the reactor to the target temperature (e.g., 250-400 °C) under a flow of inert gas to remove moisture and air.

• Reactant Feed: Vaporize the dichlorobutene substrate and feed it into the reactor using the inert carrier gas. The partial pressure of the reactant is controlled by adjusting flow rates.

• Reaction: The dehydrochlorination occurs as the gas mixture passes over the catalyst bed. The reaction mechanism likely involves the isomerization of 3,4-dichloro-1-butene to 1,4-dichloro-1-butene, followed by the elimination of HCl to yield the desired product.[13]

• Product Collection: The effluent gas stream is passed through a condenser to collect the liquid products, which will be a mixture of 1-chloro-1,3-butadiene, unreacted starting material, and byproducts.

• Purification: The crude product is purified by fractional distillation to isolate the 1-chloro-1,3-butadiene isomers.

Trustworthiness: This protocol is self-validating through in-line analysis (e.g., GC-MS) of the product stream, allowing for real-time optimization of temperature and flow rates to maximize the yield of the target compound.

Diagram: Synthesis Workflow

Caption: Gas-phase synthesis of 1-chloro-1,3-butadiene.

Chemical Reactivity and Synthetic Applications

The conjugated diene system, combined with the vinyl chloride moiety, makes 1-chloro-1,3-butadiene a highly reactive and versatile building block in organic synthesis.[1]

Polymerization Reactions

1-Chloro-1,3-butadiene can undergo polymerization, often as a co-monomer, to produce synthetic rubbers and polymers with tailored properties.[1][4]

• Radical Copolymerization: It has been copolymerized with monomers like styrene and 1,3-butadiene.[14][15] The incorporation of 1-chloro-1,3-butadiene can significantly alter the copolymerization rate and the final properties of the polymer.[1] For instance, in copolymers with styrene, the resulting microstructure contains both 1,4- and 3,4-addition units of the chlorobutadiene monomer.[14][16] The presence of the allylic chlorine in the 1,4-addition product introduces a reactive site for further modification or cross-linking.[16]

• Emulsion Polymerization: This technique has been used to prepare copolymers with butadiene, yielding rubbers with high chlorine content that exhibit improved oil resistance.[17]

Cycloaddition Reactions

As a conjugated diene, 1-chloro-1,3-butadiene is an excellent substrate for cycloaddition reactions, most notably the Diels-Alder reaction. This allows for the stereocontrolled synthesis of complex cyclic and bicyclic structures, which are valuable scaffolds in pharmaceutical development.

Cross-Coupling Reactions

The vinyl chloride functionality serves as an effective handle for transition metal-catalyzed cross-coupling reactions (e.g., Suzuki, Stille, Heck). This enables the introduction of a wide variety of aryl, heteroaryl, or vinyl substituents at the C1 position, greatly expanding its utility as a synthetic intermediate.[18]

Substitution and Addition Reactions

• Nucleophilic Substitution: The chlorine atom can be displaced by various nucleophiles, enabling the synthesis of new functionalized dienes.[1]

• Electrophilic Addition: The double bonds can react with electrophiles. For example, reaction with hydrogen chloride can yield products like 1-chloro-2-butene.[1]

Applications in Research and Drug Development

The unique reactivity of 1-chloro-1,3-butadiene makes it a valuable tool for several research applications:

• Monomer Synthesis: It is a key component in the production of specialty synthetic rubbers and elastomers.[6] The chlorine content enhances properties like oil resistance.[17]

• Organic Synthesis Building Block: Its ability to participate in cycloaddition and cross-coupling reactions makes it a versatile precursor for constructing complex molecular architectures found in natural products and active pharmaceutical ingredients (APIs).[1][6][18]

• Chemical Kinetics Studies: The compound's reactivity serves as a model for studying the behavior and mechanisms of conjugated dienes in various chemical transformations.[1]

Safety, Handling, and Storage

1-Chloro-1,3-butadiene is a flammable and hazardous chemical that requires careful handling.

• Hazards: It is a highly flammable liquid and vapor.[11] It causes skin and serious eye irritation and may cause respiratory irritation.[11][19] It is also classified as a potential carcinogen.[20]

• Handling: Work should be conducted in a well-ventilated fume hood.[19] Personal protective equipment (PPE), including chemical-resistant gloves, safety goggles, and a lab coat, is mandatory.[19] All ignition sources must be eliminated from the handling area.[19]

• Storage: Store in a tightly sealed container in a cool, dry, well-ventilated area away from incompatible materials such as oxidizing agents.[20]

References

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• National Institute of Standards and Technology. (n.d.). Cis-1-chloro-1,3-butadiene. In NIST Chemistry WebBook. Available at: [Link]

• Google Patents. (1995). JPH07233105A - Method of preparing 1-chloro-1,3-butadiene.

• National Institute of Standards and Technology. (n.d.). Trans-1-chloro-1,3-butadiene. In NIST Chemistry WebBook. Available at: [Link]

• National Institute of Standards and Technology. (n.d.). Cis-1-chloro-1,3-butadiene. In NIST Chemistry WebBook. Available at: [Link]

• National Institute of Standards and Technology. (n.d.). 1,3-Butadiene, 2-chloro-. In NIST Chemistry WebBook. Available at: [Link]

• J-GLOBAL. (n.d.). 1-クロロ-1,3-ブタジエン. Available at: [Link]

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• Google Patents. (1995). US5463153A - Process for preparing 1-chloro-1,3-butadiene.

• Cheméo. (n.d.). Chemical Properties of Cis-1-chloro-1,3-butadiene (CAS 10033-99-5). Available at: [Link]

• Brainly.com. (2023). Draw the major and minor products that could be formed when 1-chloro-1,3-butadiene reacts with acrylonitrile. Available at: [Link]

• National Center for Biotechnology Information. (n.d.). PubChem Compound Summary for CID 12311, 1,3-Butadiene, 1-chloro-. Available at: [Link]

• Wang, W., & Finlayson-Pitts, B. J. (n.d.). Products and Mechanisms of the Reactions of 1,3-Butadiene with Chlorine Atoms In Air. Available at: [Link]

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• Airgas. (2017). SAFETY DATA SHEET. Available at: [Link]

• ResearchGate. (n.d.). 1-Chloro-1,3-butadiene Copolymers VI. Structure of the Diene Unit and Monomer Sequence Distribution in the Copolymer with Styrene. Available at: [Link]

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• NextSDS. (n.d.). (1Z)-1-Chloro-1,3-butadiene — Chemical Substance Information. Available at: [Link]

• J-Stage. (n.d.). SYNTHESIS AND PROPERTIES OF I-CHLOROBUTADIENEBUTADIENE-RUBBER WITH HIGH CHLORINE CONTENT. Available at: [Link]

• Occupational Safety and Health Administration. (2024). β-CHLOROPRENE (2-CHLORO-1,3-BUTADIENE). Available at: [Link]

• ResearchGate. (n.d.). The most significant application routes of 1,3-butadiene (1) for the synthesis of APIs and other biologically active compounds. Available at: [Link]

• American Chemistry Council. (n.d.). Overview -1,3-Butadiene Physical and Chemical Properties. Available at: [Link]

• New Jersey Department of Health. (n.d.). 1,3-Butadiene - Hazardous Substance Fact Sheet. Available at: [Link]

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An In-depth Technical Guide to the Thermal Stability and Decomposition of 1-Chloro-1,3-Butadiene

For Researchers, Scientists, and Drug Development Professionals

Abstract

1-Chloro-1,3-butadiene is a chlorinated derivative of the versatile monomer 1,3-butadiene. Its conjugated diene system, coupled with the presence of a chlorine atom, imparts a unique reactivity profile, making it a subject of interest in synthetic chemistry. However, this reactivity also raises questions regarding its thermal stability and decomposition pathways. This guide provides a comprehensive overview of the current understanding of the thermal behavior of 1-chloro-1,3-butadiene, including its thermodynamic properties, predicted decomposition mechanisms, potential hazardous byproducts, and detailed experimental protocols for its analysis.

Introduction: The Chemical Landscape of 1-Chloro-1,3-butadiene

1-Chloro-1,3-butadiene, also known as α-chloroprene, is an organochlorine compound with the chemical formula C₄H₅Cl. It exists as cis and trans isomers, with the trans isomer being generally more stable. The presence of both a conjugated diene system and a vinyl chloride moiety makes it a molecule with a rich and complex chemistry. While it can be used in polymerization and as a building block in organic synthesis, its thermal stability is a critical parameter for safe handling, storage, and processing.[1]

The thermal decomposition of chlorinated hydrocarbons can lead to the formation of hazardous products, including hydrogen chloride (HCl) and various chlorinated aromatic compounds. Therefore, a thorough understanding of the decomposition behavior of 1-chloro-1,3-butadiene is essential for risk assessment and the development of safe industrial processes.

Thermodynamic Profile and Inherent Stability

The thermodynamic stability of a molecule provides the foundation for understanding its behavior at elevated temperatures. For 1-chloro-1,3-butadiene, key thermodynamic parameters have been estimated using computational methods.[2]

Property	Value	Unit	Source
Standard Enthalpy of Formation (ΔfH°)	99.44	kJ/mol	[2]
Standard Gibbs Free Energy of Formation (ΔfG°)	138.00	kJ/mol	[2]
Enthalpy of Vaporization (ΔvapH°)	27.62	kJ/mol	[2]

Table 1: Estimated Thermodynamic Properties of 1-Chloro-1,3-butadiene in the Gas Phase.

The positive enthalpy of formation indicates that the compound is thermodynamically less stable than its constituent elements in their standard states.[2] The lower enthalpy of formation compared to the parent 1,3-butadiene (108.8 ± 0.79 kJ/mol) suggests a stabilizing effect from the chlorine substitution.[2]

Predicted Thermal Decomposition Pathways

In the absence of direct experimental studies on the thermal decomposition of 1-chloro-1,3-butadiene, its degradation pathways can be inferred from the known behavior of related chlorinated hydrocarbons. The primary decomposition mechanisms are expected to be dehydrochlorination and C-Cl bond homolysis.

Dehydrochlorination

Dehydrochlorination, the elimination of hydrogen chloride (HCl), is a common thermal degradation pathway for chlorinated alkanes and alkenes.[3] For 1-chloro-1,3-butadiene, this would lead to the formation of vinylacetylene (butenyne).

DOT Language Script for Dehydrochlorination Pathway

Caption: Proposed dehydrochlorination of 1-chloro-1,3-butadiene.

This reaction is likely to be a significant pathway, especially at lower to moderate temperatures. The produced HCl is corrosive and can potentially catalyze further degradation reactions.

C-Cl Bond Homolysis

At higher temperatures, homolytic cleavage of the C-Cl bond can occur, generating a butadienyl radical and a chlorine radical.

DOT Language Script for C-Cl Bond Homolysis Pathway

Caption: Homolytic cleavage of the C-Cl bond in 1-chloro-1,3-butadiene.

The resulting radicals are highly reactive and can initiate a cascade of secondary reactions, including polymerization, cyclization, and the formation of larger, more complex molecules. These secondary reactions can lead to the formation of a wide range of products, including aromatic and polycyclic aromatic hydrocarbons (PAHs), some of which may be chlorinated and pose significant health and environmental risks.

Potential Secondary Reactions and Products

The primary decomposition products and radicals can undergo a variety of subsequent reactions:

• Polymerization: The butadienyl radicals and unreacted monomer can polymerize to form oligomers and polymers.

• Cyclization and Aromatization: The highly unsaturated intermediates can cyclize to form cyclic and aromatic compounds. In the presence of chlorine, chlorinated aromatics such as chlorobenzene can be formed.

• Combustion Products: In the presence of oxygen, thermal decomposition will lead to the formation of carbon oxides (CO, CO₂), water, and a complex mixture of chlorinated and non-chlorinated organic compounds.

Experimental Investigation of Thermal Stability and Decomposition

A multi-faceted analytical approach is required to fully characterize the thermal stability and decomposition of 1-chloro-1,3-butadiene. The following experimental protocols provide a framework for such an investigation.

Thermogravimetric Analysis (TGA) and Differential Scanning Calorimetry (DSC)

TGA and DSC are fundamental techniques for assessing thermal stability. TGA measures the mass loss of a sample as a function of temperature, while DSC measures the heat flow associated with thermal transitions.

DOT Language Script for TGA-DSC Workflow

Caption: Workflow for TGA-DSC analysis of 1-chloro-1,3-butadiene.

Experimental Protocol:

• Instrument Calibration: Calibrate the TGA-DSC instrument for temperature and mass using appropriate standards.

• Sample Preparation: Place a small, accurately weighed sample (1-5 mg) of 1-chloro-1,3-butadiene into a hermetically sealed aluminum pan. A small pinhole should be made in the lid to allow for the release of volatile decomposition products.

• Experimental Conditions:

  • Purge Gas: High-purity nitrogen at a flow rate of 20-50 mL/min to maintain an inert atmosphere.

  • Temperature Program: Heat the sample from ambient temperature to a final temperature (e.g., 600 °C) at a constant heating rate (e.g., 10 °C/min).

• Data Analysis:

  • From the TGA curve, determine the onset temperature of decomposition and the temperature of maximum mass loss rate.

  • From the DSC curve, identify endothermic or exothermic events associated with decomposition.

  • Use kinetic analysis software to determine the activation energy and pre-exponential factor for the decomposition reaction using methods such as Kissinger or Ozawa-Flynn-Wall.[4]

Pyrolysis-Gas Chromatography-Mass Spectrometry (Py-GC-MS)

Py-GC-MS is a powerful technique for identifying the volatile and semi-volatile products of thermal decomposition. A sample is rapidly heated to a high temperature in an inert atmosphere, and the resulting fragments are separated by GC and identified by MS.[5]

DOT Language Script for Py-GC-MS Workflow

Sources

• 1. US5463153A - Process for preparing 1-chloro-1,3-butadiene - Google Patents [patents.google.com]
• 2. Buy 1,3-Butadiene, 1-chloro- | 627-22-5 [smolecule.com]
• 3. dspace.lib.cranfield.ac.uk [dspace.lib.cranfield.ac.uk]
• 4. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]
• 5. Request Rejected [emsl.pnnl.gov]

Protocols & Analytical Methods

Comprehensive Kinetic Profiling of 1-Chloro-1,3-Butadiene: Radical Copolymerization, Cycloaddition, and Oxidation Pathways

Target Audience: Polymer Chemists, Materials Scientists, and Environmental Kineticists Document Type: Application Note & Experimental Protocol

Executive Summary

1-Chloro-1,3-butadiene (CB) is a highly reactive conjugated diene utilized as a critical building block in synthetic elastomers and a model compound for studying substituent effects in pericyclic reactions[1][2]. The presence of the electronegative chlorine atom at the 1-position fundamentally alters its molecular orbital landscape compared to un-substituted 1,3-butadiene. This application note details the reaction kinetics of CB across three distinct chemical domains: free-radical copolymerization, Diels-Alder cycloaddition, and atmospheric oxidation. By understanding the causality behind these kinetic behaviors, researchers can optimize polymerization workflows, predict regioselectivity in organic synthesis, and model environmental degradation.

Free-Radical Copolymerization Kinetics

Causality & Mechanistic Insights

In radical copolymerization, the reactivity of a monomer is dictated by the stability of the resulting propagating radical. When CB is copolymerized with styrene (St), the rate of styrene polymerization decreases drastically upon the addition of even small amounts of CB[3]. This phenomenon is driven by cross-over termination ( kt12​ ). The growing poly(styrene) radical reacts rapidly with the CB monomer, but the resulting CB-terminated radical is highly stabilized by the allylic chlorine, creating a kinetic bottleneck that slows further propagation and heavily favors termination events[3].

Calculated Alfrey-Price parameters ( Q=3.13 , e=+0.65 ) indicate that CB is a highly conjugated, electron-deficient monomer, making it significantly more reactive toward electron-rich radicals than its non-chlorinated analogs[3].

Quantitative Data: Copolymerization Parameters

Monomer 1 ( M1​ )	Monomer 2 ( M2​ )	Solvent	Temp (°C)	r1​	r2​	Q1​	e1​
1-Chloro-1,3-butadiene	Styrene	Toluene	70	1.21 ± 0.10	0.10 ± 0.03	3.13	+0.65
1-Chloro-1,3-butadiene	1,3-Butadiene	Toluene	70	0.27 ± 0.02	0.56 ± 0.03	-	-

Data synthesized from radical copolymerization studies using AIBN initiator[3].

Protocol: Determination of Monomer Reactivity Ratios ( r1​,r2​ )

Self-Validation Principle: To accurately determine reactivity ratios using the Fineman-Ross or Kelen-Tüdős methods, compositional drift must be avoided. Quenching the reaction at <10% conversion ensures the monomer feed ratio remains effectively constant, validating the kinetic mathematical models.

• Monomer Purification: Distill 1-chloro-1,3-butadiene and styrene under reduced pressure to remove phenolic inhibitors.

• Reaction Setup: Prepare a series of borosilicate glass ampoules. Add varying molar ratios of CB to Styrene (e.g., 1:9, 3:7, 5:5, 7:3, 9:1) while maintaining a constant total monomer concentration (e.g., 2.0 M) in toluene.

• Initiator Addition: Add Azobisisobutyronitrile (AIBN) at 0.5 mol% relative to total monomer.

• Degassing: Subject all ampoules to three freeze-pump-thaw cycles using liquid nitrogen to remove dissolved oxygen (a potent radical scavenger). Seal the ampoules under vacuum.

• Polymerization: Immerse ampoules in a thermostated oil bath at 70 °C.

• Kinetic Quenching: Monitor the viscosity. Terminate the reaction strictly before 10% conversion by rapid cooling in an ice bath and injecting 1 mL of a 1% hydroquinone solution in methanol.

• Isolation & Analysis: Precipitate the polymer in excess methanol. Filter, dry under vacuum to constant weight, and determine the copolymer composition via 1 H-NMR spectroscopy (integrating the distinct allylic protons of CB against the aromatic protons of styrene)[3].

Radical copolymerization workflow highlighting cross-over termination.

Diels-Alder Cycloaddition Kinetics

Causality & Mechanistic Insights

1-Chloro-1,3-butadiene participates readily in [4+2] cycloadditions with electron-deficient dienophiles such as maleic anhydride and acrylonitrile[1][4]. The kinetics of this concerted reaction are governed by the HOMO-LUMO gap between the diene and dienophile. The chlorine atom at the 1-position exerts a strong inductive electron-withdrawing effect (-I) but a resonance electron-donating effect (+M). This electronic push-pull dictates the regiochemistry of the resulting cyclohexene adduct (favoring "ortho" and "meta" equivalent products) and establishes a measurable second-order rate constant[1][4].

Quantitative Data: Diels-Alder Reaction Kinetics

Diene	Dienophile	Solvent	Temp (°C)	Rate Constant ( k )
1-Chloro-1,3-butadiene	Maleic Anhydride	Dioxane	30	1.3×10−5 L mol −1 s −1

Kinetic data highlighting the cycloaddition rate of CB[1].

Protocol: In Situ FTIR Kinetic Tracking

Self-Validation Principle: By plotting the inverse concentration of the diene ( 1/[Diene] ) versus time, a highly linear fit ( R2>0.99 ) inherently validates that the reaction follows overall second-order kinetics (first-order with respect to both diene and dienophile).

• Instrument Preparation: Equilibrate a thermostated liquid FTIR flow cell (CaF 2​ windows) to exactly 30 °C.

• Baseline Acquisition: Record a background spectrum using anhydrous 1,4-dioxane.

• Reaction Initiation: Prepare equimolar solutions (e.g., 0.5 M) of 1-chloro-1,3-butadiene and maleic anhydride in 1,4-dioxane. Rapidly inject equal volumes of both into the FTIR cell.

• Data Acquisition: Collect spectra every 60 seconds. Monitor the decay of the diene C=C stretching frequency (approx. 1600 cm −1 ) and the shift in the maleic anhydride C=O stretching frequencies (1780-1850 cm −1 ).

• Kinetic Derivation: Convert absorbance to concentration using the Beer-Lambert law. Calculate the rate constant k from the slope of the second-order integrated rate equation.

Diels-Alder [4+2] cycloaddition logic and transition state pathway.

Atmospheric Oxidation Kinetics

Causality & Mechanistic Insights

In the troposphere, chlorinated dienes are rapidly degraded via electrophilic addition of hydroxyl (OH) radicals and ozonolysis[2][5]. Because the highly accessible π -electron cloud of the conjugated system reacts near the diffusion limit, the atmospheric half-life of CB is extremely short (typically measured in hours)[5]. The chlorine atom slightly deactivates the adjacent double bond, directing OH radical addition preferentially to the non-halogenated terminal carbon, ultimately leading to the formation of chlorinated carbonyl fragments[1][2].

Protocol: Relative Rate Chamber Photolysis

Self-Validation Principle: Quantifying highly transient OH radicals directly is prone to massive error. This protocol uses a "Relative Rate Method" with a reference compound (e.g., propene) whose OH reaction rate is precisely known. Because both CB and the reference compound are exposed to the exact same OH concentration, the absolute OH concentration mathematically cancels out, creating a self-calibrating kinetic system.

• Chamber Preparation: Evacuate a 100 L Teflon environmental chamber and flush with purified synthetic air (zero air) to remove background VOCs.

• Reactant Injection: Inject known, dilute concentrations (approx. 5-10 ppm) of 1-chloro-1,3-butadiene and the reference compound (propene).

• Radical Precursor Addition: Inject methyl nitrite (CH 3​ ONO) as the OH radical precursor, alongside a small amount of NO to suppress ozone formation[1].

• Photolysis: Irradiate the chamber using UV lamps ( λ>300 nm) to photolyze CH 3​ ONO, generating a steady state of OH radicals[1].

• Monitoring: Continuously sample the chamber air using Gas Chromatography-Flame Ionization Detection (GC-FID).

• Kinetic Plotting: Plot ln([CB]0​/[CB]t​) against ln([Ref]0​/[Ref]t​) . The slope of this line multiplied by the known rate constant of the reference compound yields the absolute OH reaction rate constant for 1-chloro-1,3-butadiene.

Atmospheric degradation pathways via OH radical addition and ozonolysis.

References

• Benchchem - 1,3-Butadiene ≥99% | For Research Use Only (RUO). 1

• ResearchGate - 1-Chloro-1,3-butadiene Copolymers V. Composition and Compositional Distribution in the Copolymer with Styrene Studied by Thin-Layer Chromatography. 3

• OECD-HPV - 3,4-DICHLOROBUT-1-ENE CAS N°: 760-23-6. 5

• Chemistry and Chemists - Chlorinated Hydrocarbons. 2

• Bartleby - Draw the major and minor product that could be formed when 1-chloro-1,3-butadiene reacts with acrylonitrile. 4

Sources

• 1. 1,3-Butadiene ≥99%|For Research Use Only (RUO) [benchchem.com]
• 2. chemistry-chemists.com [chemistry-chemists.com]
• 3. researchgate.net [researchgate.net]
• 4. Answered: Draw the major and minor product that could be formed when 1-chloro-1,3-butadiene reacts with acrylonitrile. Include any relevant stereochemical configurations.… | bartleby [bartleby.com]
• 5. hpvchemicals.oecd.org [hpvchemicals.oecd.org]

Catalytic Systems for Reactions Involving 1-Chloro-1,3-Butadiene: Cross-Coupling and Polymerization Workflows

Introduction & Mechanistic Overview

1-Chloro-1,3-butadiene ( α -chloroprene) is a highly versatile conjugated diene. While historically viewed as a byproduct of 2-chloro-1,3-butadiene (chloroprene) synthesis, its unique structural properties—specifically the terminal vinylic chloride and conjugated double bonds—make it a valuable building block for synthesizing complex polyenes, terminal dienynes, and specialized copolymers.

This application note details the catalytic systems required to synthesize, functionalize, and polymerize 1-chloro-1,3-butadiene. By bridging organometallic catalysis with polymer chemistry, this guide provides field-validated protocols designed for researchers and drug development professionals working on complex molecular architectures.

Catalytic Synthesis of 1-Chloro-1,3-Butadiene

The industrial and laboratory-scale synthesis of 1-chloro-1,3-butadiene relies on the gas-phase dehydrochlorination of dichlorobutenes (e.g., 3,4-dichloro-1-butene or 1,4-dichloro-2-butene). To achieve high selectivity and prevent unwanted polymerization during synthesis, a solid-state catalyst is employed. Lanthanum phosphate, particularly when doped with alkali metals like cesium, serves as the premier catalyst for this transformation .

Causality in Catalyst Design: The basicity of the cesium dopant neutralizes overly acidic sites on the lanthanum phosphate lattice. This prevents the rapid coking and premature polymerization of the highly reactive diene product, ensuring sustained catalytic turnover and high isomeric purity of the resulting 1-chloro-1,3-butadiene.

Catalytic gas-phase dehydrochlorination pathway to synthesize 1-chloro-1,3-butadiene.

Transition-Metal Catalyzed Cross-Coupling

Vinyl chlorides are notoriously sluggish in standard cross-coupling reactions due to the high bond dissociation energy of the C(sp2)−Cl bond. However, specific catalytic systems can overcome this barrier to yield complex terminal dienynes and functionalized trienes.

Method A: Direct Pd/Cu Sonogashira Catalysis

Using bis(benzonitrile)palladium chloride ( PdCl2​(PhCN)2​ ) and copper(I) iodide in piperidine allows for the direct Sonogashira coupling of (E)-1-chloro-1,3-butadiene with terminal alkynes . Causality: Piperidine serves a dual purpose: it acts as a mild base to facilitate the formation of the copper acetylide intermediate and functions as a coordinating solvent that stabilizes the active Pd(0) species, preventing catalyst aggregation.

Method B: Fe(CO)₃ Complexation Activation

For more challenging substrates or milder reaction conditions, the vinylic C-Cl bond can be activated by complexing the diene with iron tricarbonyl ( Fe(CO)3​ ). Causality: The strongly electron-withdrawing nature of the Fe(CO)3​ moiety significantly reduces the electron density around the C-Cl bond. This lowers the bond dissociation energy, facilitating rapid oxidative addition by Pd(0) catalysts (e.g., PdCl2​(PPh3​)2​ ) at temperatures as low as 45 °C, compared to the >100 °C typically required for unactivated vinyl chlorides .

Pd/Cu-catalyzed cross-coupling mechanisms for 1-chloro-1,3-butadiene with terminal alkynes.

Radical Copolymerization

1-Chloro-1,3-butadiene is an effective comonomer in radical polymerizations, particularly with styrene. The presence of the allylic chlorine in the resulting polymer backbone provides a reactive handle for post-polymerization modifications. Copolymerization is typically initiated by AIBN (azobisisobutyronitrile) .

Causality: The addition of 1-chloro-1,3-butadiene to styrene drastically alters the polymerization kinetics due to cross-over termination. The resulting copolymer predominantly adopts a 1,4-configuration (approx. 60%), which is critical for maintaining the elastomeric properties and thermal stability of the material.

Radical copolymerization pathway of 1-chloro-1,3-butadiene and styrene.

Quantitative Data Summaries

Table 1: Comparison of Catalytic Systems for 1-Chloro-1,3-Butadiene Reactions

Reaction Type	Catalyst / Initiator System	Co-Reactant	Conditions	Yield / Outcome
Dehydrochlorination	Cs-doped LaPO4​	3,4-dichloro-1-butene	Gas-phase, high temp	High purity 1-chloro-1,3-butadiene
Sonogashira Coupling	PdCl2​(PhCN)2​ / CuI	1-heptyne	Piperidine, 15–20 °C	85% yield (Terminal dienyne)
Heck Coupling (Fe-activated)	Pd(OAc)2​ / PPh3​	Styrene	DMF, Et3​N , 60 °C	72% yield (Functionalized triene)
Radical Copolymerization	AIBN (0.5 wt%)	Styrene	Toluene, 70 °C, 12 h	Poly(CB-co-St) (60% 1,4-config)

Step-by-Step Experimental Protocols

Protocol 1: Direct Pd/Cu-Catalyzed Sonogashira Coupling

Objective: Synthesize (3E)-1,3-undecadien-5-yne from (1E)-1-chloro-1,3-butadiene and 1-heptyne.

• Preparation: Under an argon atmosphere, suspend PdCl2​(PhCN)2​ (5 mol%) in anhydrous piperidine (0.5 M relative to the diene).

• Substrate Addition: Add (1E)-1-chloro-1,3-butadiene (1.0 equiv) to the suspension and stir at room temperature for 15 minutes. Causality: Pre-mixing allows the initial coordination of the diene to the palladium center before the alkyne is introduced.

• Catalytic Initiation: Slowly add 1-heptyne (1.2 equiv) followed by CuI (10 mol%). Causality: The transmetalation step is highly exothermic; slow addition prevents thermal degradation of the catalyst and substrate.

• Reaction: Maintain the reaction temperature strictly between 15–20 °C using a water-ice bath for 30 minutes.

• Workup: Quench the reaction with saturated aqueous NH4​Cl and extract three times with diethyl ether. Dry the organic layer over MgSO4​ .

• Self-Validation: Analyze the crude product via GC-MS and 1H NMR. A successful coupling will show the complete disappearance of the vinylic chloride proton signals ( δ ~6.2 ppm) and the emergence of characteristic conjugated dienyne peaks.

Protocol 2: Fe(CO)₃-Activated Heck Coupling

Objective: Synthesize functionalized trienes via Heck coupling of Fe(CO)3​ -complexed 1-chloro-1,3-butadiene.

• Complexation: Synthesize the ( η4 -1-chloro-1,3-butadiene) Fe(CO)3​ complex by reacting 1-chloro-1,3-butadiene with triiron dodecacarbonyl ( Fe3​(CO)12​ ) in refluxing benzene for 4 hours. Purify via alumina chromatography.

• Catalyst Assembly: In a Schlenk flask, combine the Fe-complex (1.0 equiv), Pd(OAc)2​ (5 mol%), PPh3​ (10 mol%), and Et3​N (2.0 equiv) in anhydrous DMF.

• Activation: Stir the mixture at room temperature for 30 minutes to generate the active Pd(0) species.

• Coupling: Add styrene (1.2 equiv) and heat the mixture to 60 °C for 1 hour. Causality: The Fe(CO)3​ complex reduces the C-Cl bond dissociation energy, allowing oxidative addition to occur at a mild 60 °C.

• Self-Validation: Monitor the reaction via TLC. The disappearance of the Fe-complex starting material and the appearance of a new, highly UV-active spot indicates successful coupling. Confirm the structure via IR spectroscopy (disappearance of the C-Cl stretch at ~750 cm −1 ).

Protocol 3: Radical Copolymerization with Styrene

Objective: Synthesize poly(1-chloro-1,3-butadiene-co-styrene).

• Purification: Purify both monomers via vacuum distillation immediately prior to use to remove radical inhibitors (e.g., tert-butylcatechol).

• Reaction Setup: In a heavy-walled glass ampoule, combine 1-chloro-1,3-butadiene and styrene in a 1:1 molar ratio in toluene (30% w/v monomer concentration).

• Initiation: Add AIBN (0.5 wt% relative to total monomers) as the thermal radical initiator.

• Degassing: Degas the mixture using three freeze-pump-thaw cycles. Causality: Dissolved oxygen acts as a potent radical scavenger and will rapidly quench the propagating polymer chains, inhibiting the reaction.

• Polymerization: Seal the ampoule under a vacuum and immerse it in a thermostated oil bath at 70 °C for 12 hours.

• Isolation: Precipitate the resulting polymer by dropping the viscous reaction mixture into a 10-fold excess of cold methanol. Filter and dry the copolymer under a vacuum to a constant weight.

• Self-Validation: Determine the copolymer composition via elemental analysis (chlorine content) and 1H NMR (integration of aromatic phenyl protons vs. aliphatic diene backbone protons).

References

• Source: Google Patents (US5463153A)

• Title: Efficient Preparation of Terminal Conjugated Dienes by Coupling of Dienol Phosphates with Grignard Reagents under Iron Catalysis Source: Organic Letters - ACS Publications URL: [Link]

• Title: 1-Chloro-1,3-butadiene: An Efficient Starting Material for the Preparation of Terminal Dienynes Source: Synthetic Communications (Taylor & Francis) URL: [Link]

• Title: Activation of the Vinylic C−Cl Bond by Complexation of Fe(CO)3: Palladium-Catalyzed Coupling Reactions of ( η4 -Chlorodiene)tricarbonyliron Complexes Source: Organometallics - ACS Publications URL: [Link]

• Title: 1-Chloro-1,3-butadiene Copolymers IV. Bulk Copolymerization of 1-Chloro-1,3-butadiene with Styrene Source: Polymer Journal (Nature) URL: [Link]

Technical Notes & Optimization

Technical Support Center: Purification of Crude 1-Chloro-1,3-Butadiene

Welcome to the technical support center for the purification of crude 1-chloro-1,3-butadiene (α-chloroprene). This guide is designed for researchers, scientists, and professionals in drug development and material science who handle this reactive and valuable conjugated diene. As a key intermediate in various chemical syntheses, including the production of specialty polymers and copolymers, achieving high purity is paramount.[1][2] However, its inherent reactivity, tendency to polymerize, and the presence of close-boiling impurities present significant purification challenges.[1][3]

This document provides in-depth troubleshooting advice, answers to frequently asked questions, and detailed protocols based on established scientific principles and field-proven experience.

Troubleshooting Guide: Common Purification Issues

This section addresses specific problems you may encounter during the purification of 1-chloro-1,3-butadiene in a direct question-and-answer format.

Problem: Low Purity After Distillation

Question: My final product purity is below target after performing a distillation. What are the likely causes, and how can I improve separation efficiency?

Answer: Low purity after distillation is a common issue, typically stemming from inadequate separation of isomeric or structurally similar impurities. Crude 1-chloro-1,3-butadiene often contains byproducts from its synthesis, such as dichlorobutenes (3,4-dichloro-1-butene and 1,4-dichloro-2-butene), other C4 hydrocarbons, and its isomer, 2-chloro-1,3-butadiene (chloroprene).[3][4]

Causality and Solution:

• Insufficient Column Efficiency: A simple distillation setup lacks the theoretical plates necessary to separate compounds with close boiling points. 1-Chloro-1,3-butadiene has a boiling point of approximately 68°C at atmospheric pressure, which can be close to that of certain impurities.[5]

  • Recommendation: Employ fractional distillation using a column with a high number of theoretical plates (e.g., a Vigreux, packed, or spinning band column). The increased surface area allows for multiple condensation-vaporization cycles, significantly enhancing separation.

• Improper Reflux Ratio: A low reflux ratio may not allow for proper equilibrium to be established in the column, leading to poor separation.

  • Recommendation: Start with a high reflux ratio (e.g., 10:1, meaning for every 10 drops of condensate returned to the column, 1 is collected). This ensures the column remains properly equilibrated. You can gradually decrease the ratio as the distillation proceeds and the lower-boiling impurities are removed.

• Thermal Decomposition: Although the primary issue is often impurity separation, high temperatures can cause decomposition, forming new impurities.

  • Recommendation: Perform the distillation under reduced pressure (vacuum distillation) . This lowers the boiling point of the compound, minimizing the risk of thermal degradation and unwanted side reactions.[1]

Problem: Polymerization in the Distillation Apparatus

Question: I am observing a viscous residue or solid polymer forming in my distillation flask and/or column during heating. How can I prevent this?

Answer: This is a critical and hazardous issue. 1-Chloro-1,3-butadiene, as a conjugated diene, is highly susceptible to free-radical polymerization, which is accelerated by heat and the presence of oxygen or metallic impurities.[1] This not only results in product loss but can also cause a dangerous pressure buildup in a closed system.

Causality and Solution:

• Free-Radical Initiation: The process is initiated by heat or peroxides (formed from exposure to air), which generate free radicals that attack the diene's double bonds, starting a chain reaction.

  • Recommendation: Add a polymerization inhibitor to the crude material before heating. Common and effective inhibitors for conjugated dienes include:

    • 4-tert-Butylcatechol (TBC): A highly effective radical scavenger.

    • Phenothiazine: Often used in industrial processes.

  • Inhibitors are typically added at concentrations of 50-200 ppm. It is crucial to ensure the inhibitor is soluble and well-dispersed in the crude material.

• Elevated Temperatures: Higher temperatures increase the rate of polymerization.

  • Recommendation: As mentioned previously, always use vacuum distillation . Operating at the lowest feasible temperature is the most effective way to suppress polymerization. Fractional distillation under reduced pressure is the primary purification method for this reason.[1]

• Presence of Oxygen: Oxygen can promote the formation of peroxides, which are potent polymerization initiators.

  • Recommendation: Ensure your distillation apparatus is free of leaks. Purging the system with an inert gas like nitrogen or argon before applying vacuum and heat can help remove residual oxygen.

Problem: Inaccurate Purity Assessment

Question: My Gas Chromatography (GC) results are inconsistent, showing shifting retention times or poor peak shape. How can I obtain reliable purity data?

Answer: Accurate analysis is crucial for confirming the success of your purification. The reactive nature of 1-chloro-1,3-butadiene can make chromatographic analysis challenging.

Causality and Solution:

• Column Reactivity: Standard GC columns may have active sites that can react with or adsorb polar analytes and conjugated dienes, leading to tailing peaks and poor reproducibility.

  • Recommendation: Use a column designed for light hydrocarbon analysis. Alumina PLOT (Porous Layer Open Tubular) columns are highly effective for separating C4 isomers and other volatile impurities from the main product.[6][7] Deactivated columns are essential to minimize reactivity.[6]

• Sample Instability: The sample can polymerize or degrade in the vial or the hot GC inlet, leading to inaccurate results.

  • Recommendation: Prepare samples by diluting in a high-purity, non-reactive solvent immediately before analysis. If the sample must be stored, even for a short period, keep it refrigerated and consider adding a small amount of inhibitor. Ensure the GC inlet temperature is high enough to ensure rapid volatilization but not so high as to cause thermal decomposition.

• Method Validation: Without proper validation, you cannot be certain of your results.

  • Recommendation: Calibrate your method using a certified reference standard if available. Analyze for common impurities to confirm their retention times. Methods like ASTM D2593 provide a standardized approach for analyzing butadiene purity and hydrocarbon impurities by GC.[8][9] For analyzing isomeric purity, High-Performance Liquid Chromatography (HPLC) can also be a powerful tool.[10]

Frequently Asked Questions (FAQs)

Q1: What are the most critical physical properties for the purification of 1-chloro-1,3-butadiene?

Understanding the physical properties is fundamental to designing a successful purification strategy.

Property	Value	Source
Molecular Formula	C₄H₅Cl	[11][12]
Molecular Weight	88.53 g/mol	[11][12]
Boiling Point	68°C at 760 mmHg	[5]
Density	0.935 g/cm³	[5]
Appearance	Colorless, volatile liquid

Q2: Which is better for this compound: fractional distillation or column chromatography?

Both techniques can be used, but they are suited for different scales and objectives.

• Fractional Distillation: This is the preferred method for purification on a multi-gram to industrial scale.[1][3] It is highly effective at separating volatile impurities based on boiling point differences. When performed under vacuum and with an inhibitor, it is the most robust and scalable technique.

• Column Chromatography: Flash chromatography can be useful for small-scale purifications (milligram to a few grams), especially if the impurities are non-volatile or have very different polarities from the product.[13] However, the volatility of 1-chloro-1,3-butadiene can make it challenging, and the risk of polymerization on the stationary phase (e.g., silica gel) is a concern. It is generally considered a secondary or alternative method for this specific compound.

Q3: What are the essential safety precautions for handling 1-chloro-1,3-butadiene?

This compound is hazardous and must be handled with extreme care.

• Flammability: It is a flammable liquid, and its vapors can form explosive mixtures with air.[14] All operations should be conducted in a certified chemical fume hood, away from any ignition sources (sparks, open flames, hot surfaces).[15]

• Toxicity and Health Hazards: It is a suspected carcinogen and may cause genetic defects.[16][17] Inhalation can cause central nervous system depression, while skin contact with the liquefied gas can cause severe frostbite.[17][18]

• Personal Protective Equipment (PPE): Always wear appropriate PPE, including chemical-resistant gloves (e.g., nitrile or neoprene), safety goggles, a face shield, and a flame-retardant lab coat.[18][19]

• Ventilation: Work exclusively in a well-ventilated area, preferably a chemical fume hood, to avoid inhalation of vapors.[17]

• Pressure Hazard: Due to its volatility and tendency to polymerize, never heat the compound in a completely sealed container.[18]

Q4: How should I store purified 1-chloro-1,3-butadiene to maintain its purity?

Proper storage is critical to prevent degradation and polymerization.

• Temperature: Store in a refrigerator or freezer (-20°C is preferable) to slow down polymerization.

• Atmosphere: Store under an inert atmosphere (nitrogen or argon) to prevent oxidation and peroxide formation.

• Inhibitor: Add a stabilizer, such as 4-tert-butylcatechol (TBC), at a concentration of 50-100 ppm for long-term storage.

• Container: Use a tightly sealed amber glass bottle or a suitable metal container to protect from light and prevent leakage.

Experimental Protocols & Visualizations

Protocol 1: Purification by Vacuum Fractional Distillation

This protocol outlines the purification of 100 g of crude 1-chloro-1,3-butadiene.

• Inhibitor Addition: To the 100 g of crude material in a 250 mL round-bottom flask, add 15 mg of 4-tert-butylcatechol (TBC). Add a magnetic stir bar.

• Apparatus Assembly: Assemble a fractional distillation apparatus consisting of the flask, a 30 cm Vigreux or packed column, a distillation head with a thermometer, a condenser, and a receiving flask. Ensure all glass joints are properly sealed with vacuum grease.

• System Inerting: Connect the apparatus to a vacuum pump with a cold trap in between. Connect a nitrogen or argon line to the system through a three-way adapter. Evacuate and backfill the system with the inert gas three times to remove all oxygen.

• Vacuum Application: With the inert gas providing a slight positive pressure, turn on the condenser cooling water. Slowly open the system to the vacuum pump and allow the pressure to stabilize (typically 50-100 mmHg).

• Heating and Distillation: Begin stirring and gently heat the distillation flask using a heating mantle.

• Fraction Collection:

  • Fore-run: Collect the initial, low-boiling fraction. This will contain residual solvents or highly volatile impurities. The head temperature will be unstable and low.

  • Product Fraction: As the temperature at the distillation head stabilizes near the expected boiling point at the applied pressure, switch to a new receiving flask. Collect the pure 1-chloro-1,3-butadiene fraction.

  • Final Fraction: Stop the distillation when the temperature begins to rise again or when only a small volume of residue remains in the flask. Do not distill to dryness to avoid concentrating potentially explosive peroxides or polymers.

• Shutdown: Turn off the heating and allow the system to cool completely before slowly reintroducing the inert gas to break the vacuum.

• Storage: Immediately transfer the purified product to a pre-weighed storage container that contains an appropriate amount of inhibitor and store it under inert gas in a freezer.

Caption: Workflow for vacuum fractional distillation setup.

Troubleshooting Decision Tree

Sources

• 1. Buy 1,3-Butadiene, 1-chloro- | 627-22-5 [smolecule.com]
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• 18. 1910.1051 App A - Substance Safety Data Sheet For 1,3-Butadiene (Non-Mandatory) | Occupational Safety and Health Administration [osha.gov]
• 19. airgas.com [airgas.com]

Technical Support Center: Optimizing 1-Chloro-1,3-Butadiene (Chloroprene) Polymerization

Welcome to the Technical Support Center for chloroprene polymerization. As a Senior Application Scientist, I have designed this guide to bridge the gap between theoretical polymer chemistry and field-proven industrial practices. 1-chloro-1,3-butadiene (chloroprene) is a highly reactive conjugated diene. Optimizing its polymerization yield requires a delicate balance between maximizing monomer conversion and preventing catastrophic cross-linking (gelation).

This guide provides self-validating protocols, mechanistic troubleshooting, and advanced optimization strategies to ensure reproducible, high-yield synthesis of processable polychloroprene.

Process Visualization: Emulsion Polymerization Workflow

The following diagram maps the critical path of chloroprene emulsion polymerization, highlighting the intersection of phase preparation, kinetic propagation, and the critical shortstopping phase required to optimize yield without sacrificing polymer solubility.

Fig 1: Chloroprene emulsion polymerization workflow and yield optimization.

Self-Validating Protocol: Free-Radical Emulsion Polymerization

To achieve a reliable yield, you must treat the reaction as a self-validating system. Do not proceed to the next step unless the validation criteria of the current step are met.

Step 1: Aqueous Phase Preparation

• Action : Dissolve sodium disproportionated rosinate (surfactant) and NaOH in deionized water.

• Causality : Establishes the continuous phase and micellar structures required for Smith-Ewert kinetics[1].

• Validation Check : Measure the pH. It must be strictly between 10.0 and 12.0. If pH < 10, rosin acids will precipitate, leading to immediate emulsion collapse and zero yield[2].

Step 2: Monomer Phase Formulation

• Action : Mix 1-chloro-1,3-butadiene (chloroprene) with 0.1–0.3 wt% n-dodecyl mercaptan (DDM).

• Causality : DDM acts as a chain-transfer agent (CTA). It intercepts growing macroscopic radicals, capping the chain and generating a new thiyl radical to re-initiate polymerization. This controls the number-average molecular weight ( Mn​ ) without reducing the overall polymerization rate[1].

• Validation Check : Verify DDM concentration gravimetrically. The absence of DDM will result in an intractable gel upon initiation.

Step 3: Emulsification

• Action : Combine phases in a jacketed reactor under high-shear agitation and purge with N2​ for 30 minutes.

• Causality : Oxygen is a potent radical scavenger. Purging ensures an oxygen-free environment, preventing inhibition periods and unpredictable yield drops[3].

• Validation Check : Pause agitation briefly; the emulsion must appear as a stable, milky-white dispersion without phase separation.

Step 4: Initiation & Propagation

• Action : Heat to 40°C and inject aqueous potassium persulfate ( K2​S2​O8​ ).

• Causality : Thermal decomposition of the initiator generates sulfate radicals that enter the monomer-swollen micelles, initiating chain growth[4].

• Validation Check : Monitor the internal temperature. An exothermic spike confirms successful initiation. Maintain isothermal conditions at 40°C via the reactor's cooling jacket.

Step 5: Conversion Monitoring & Shortstopping

• Action : Continuously monitor the specific gravity of the latex. Once conversion reaches 65–70%, inject a shortstop solution (e.g., phenothiazine and 4-tert-butylcatechol)[5].

• Causality : Halting at 70% prevents the polymer chains from undergoing extensive cross-linking. Beyond this yield, growing radicals attack the allylic chlorine/hydrogen on the polymer backbone, forming an unprocessable 3D gel[2].

• Validation Check : The specific gravity must plateau immediately after shortstop addition, confirming the complete cessation of propagation.

Quantitative Data Summary: Parameter Effects on Yield & Quality

The following table summarizes how manipulating kinetic parameters impacts your final yield efficiency and polymer processability.

Conversion Target	CTA (Dodecyl Mercaptan)	Polymer State	Yield Efficiency	Processability
< 50%	0.1 - 0.3 wt%	Soluble, highly linear	Suboptimal	Excellent
65 - 70%	0.1 - 0.3 wt%	Soluble, slight branching	Optimal (Standard)	Excellent
> 80%	0.1 - 0.3 wt%	Insoluble 3D gel network	High (but unusable)	Poor (Intractable)
65 - 70%	0 wt% (No CTA)	Highly cross-linked gel	Moderate	Poor (Premature gelation)
> 90% (RAFT)	RAFT Agent (e.g., CPD)	Soluble, controlled Mn​	Maximum	Excellent (Advanced)

Troubleshooting & FAQs

Q: Why is my polymer yield plateauing, or why am I getting insoluble gels when I push for >80% conversion? A: In conventional free-radical polymerization of chloroprene, pushing conversion beyond 70% leads to extensive branching and cross-linking[2]. Because chloroprene is highly reactive, the growing polymer radical eventually attacks the allylic chlorine or hydrogen on already-formed polychloroprene chains. This creates a 3D network (gel) that renders the product insoluble and unprocessable. Yield optimization in standard protocols must be balanced with polymer solubility; thus, a 65–70% conversion limit is the authoritative standard to maintain elastomer quality[5].

Q: How do I control the molecular weight while maximizing my yield over time? A: The ultimate polymer molecular weight is controlled by adding a Chain Transfer Agent (CTA) like n-dodecyl mercaptan[1]. The CTA regulates molecular weight by transferring the radical from a growing polymer chain to the mercaptan molecule, which then rapidly re-initiates a new chain. Because the rate constant for re-initiation is comparable to propagation, the overall reaction rate (and thus yield over time) remains unaffected, but the molecular weight is kept within a processable range[1].

Q: My emulsion destabilizes and coagulates prematurely in the reactor. How do I fix this? A: Premature coagulation (macroscopic agglomeration or "reactor fouling") usually stems from inadequate surfactant coverage, incorrect pH, or excessive ionic strength[3]. If using rosin acid soaps, the pH must be strictly maintained between 9 and 12[2]. Additionally, verify that your agitation rate provides sufficient shear to maintain droplet/micelle stability without causing shear-induced coagulation. Adding anti-agglomerating agents can also mitigate this issue[3].

Q: Can I achieve higher yields (>90%) with controlled molecular weights using advanced techniques? A: Yes. Recent advancements in Reversible Addition-Fragmentation chain Transfer (RAFT) polymerization allow for controlled living radical polymerization of chloroprene. By using specific RAFT agents like 2-cyano-2-propyl dithiobenzoate (CPD), researchers have achieved >90% conversions with narrow polydispersity (PDI < 1.3) and no gel formation, completely bypassing the traditional 70% yield limit[6].

References

• Chloroprene Polymers - Encyclopedia of Polymer Science (free.fr)
• Application Notes and Protocols for the Polymerization of Chloro-substituted Butadienes - BenchChem
• US2567117A - Process for producing polychloroprene - Google P
• US2707180A - Chloroprene emulsion polymerization process - Google P
• Troubleshooting Common Issues in Emulsion Polymeriz
• Reversible addition–fragmentation chain transfer polymerization of 2-chloro-1,3-butadiene - Polymer Chemistry (RSC Publishing)

Sources

• 1. nguyen.hong.hai.free.fr [nguyen.hong.hai.free.fr]
• 2. US2567117A - Process for producing polychloroprene - Google Patents [patents.google.com]
• 3. jinzongmachinery.com [jinzongmachinery.com]
• 4. pdf.benchchem.com [pdf.benchchem.com]
• 5. US2707180A - Chloroprene emulsion polymerization process - Google Patents [patents.google.com]
• 6. Reversible addition–fragmentation chain transfer polymerization of 2-chloro-1,3-butadiene - Polymer Chemistry (RSC Publishing) DOI:10.1039/C3PY21151G [pubs.rsc.org]

Technical Support Center: Troubleshooting Diels-Alder Reactions with 1-Chloro-1,3-butadiene

Welcome to the technical support center for chemists and researchers utilizing 1-chloro-1,3-butadiene in Diels-Alder cycloadditions. This guide is designed to provide in-depth, field-proven insights into overcoming common challenges associated with this specific diene. The presence of the chloro-substituent introduces unique electronic and steric considerations that can impact reaction efficiency, selectivity, and reproducibility. This resource will address these nuances in a practical question-and-answer format, grounded in established chemical principles.

Section 1: Frequently Asked Questions (FAQs)

This section provides quick answers to the most common issues encountered. For more detailed protocols and explanations, please refer to the In-Depth Troubleshooting Guides.

Q1: Why is my Diels-Alder reaction with 1-chloro-1,3-butadiene giving a very low yield?

Low yields are typically traced back to three main causes: poor diene quality, suboptimal reaction conditions, or inherent diene reactivity. 1-chloro-1,3-butadiene is prone to polymerization, especially upon storage or exposure to heat and light.[1][2][3] Ensure your diene is fresh or has been purified shortly before use. Additionally, the electron-withdrawing nature of the chlorine atom can decrease the diene's reactivity compared to unsubstituted 1,3-butadiene, necessitating more forcing conditions or the use of a Lewis acid catalyst.[4][5]

Q2: My reaction is producing a mixture of "ortho" and "meta" regioisomers. How can I improve the regioselectivity?

This is a classic challenge with unsymmetrical dienes like 1-chloro-1,3-butadiene.[6] Regioselectivity in Diels-Alder reactions is governed by the electronic properties of both the diene and the dienophile, specifically the interaction between the diene's Highest Occupied Molecular Orbital (HOMO) and the dienophile's Lowest Unoccupied Molecular Orbital (LUMO).[7][8][9] The chlorine atom polarizes the diene's electron density. To favor a single regioisomer, consider using a Lewis acid catalyst. Lewis acids coordinate to the dienophile, lowering its LUMO energy and often enhancing the orbital coefficient differences, which can significantly improve regioselectivity.[10][11][12]

Q3: I suspect my diene has polymerized during the reaction or in storage. What are the signs and how can I prevent this?

Signs of polymerization include the formation of an insoluble, often "popcorn-like" solid, increased viscosity of the diene, or a significant decrease in the yield of the desired adduct.[2][3] 1-chloro-1,3-butadiene, like other conjugated dienes, can undergo free-radical polymerization.[1][3] To prevent this, store the diene in a cold, dark place, preferably under an inert atmosphere. Adding a radical inhibitor, such as 4-tert-butylcatechol (TBC), to the storage vessel and the reaction mixture can effectively suppress polymerization.[2]

Q4: What are the ideal reaction conditions (solvent, temperature) for reactions with this diene?

The optimal conditions are highly dependent on the specific dienophile being used. For reactive dienophiles (e.g., maleic anhydride, N-phenylmaleimide), reactions can often be run at moderate temperatures (25-80 °C) in solvents like toluene, dichloromethane, or even neat.[13][14][15] For less reactive dienophiles, higher temperatures (refluxing toluene or xylene) or the use of Lewis acid catalysts at lower temperatures may be necessary to achieve a reasonable reaction rate.[14][16] It is always recommended to start with milder conditions and increase the temperature or add a catalyst if the reaction is not proceeding.

Section 2: In-Depth Troubleshooting Guides

Problem 1: Low Reaction Yield or Complete Failure to React

A consistently low or negligible yield is a frustrating but solvable issue. The key is to systematically evaluate the quality of your starting materials and the reaction parameters.

Causality Analysis: The success of a Diels-Alder reaction hinges on the favorable interaction between the diene's HOMO and the dienophile's LUMO.[8] The chlorine atom on the diene withdraws electron density, which can lower the energy of the diene's HOMO, potentially increasing the energy gap with the dienophile's LUMO and thus slowing the reaction.[17] Furthermore, the diene must be able to adopt the s-cis conformation to react, and polymerization can remove the active diene from the reaction.[4][17][18]

Troubleshooting Workflow

Caption: A logical workflow for troubleshooting low-yield reactions.

Detailed Protocol: Diene Purification

• Objective: To remove polymers and inhibitors from 1-chloro-1,3-butadiene.

• Procedure:

  • Set up a fractional distillation apparatus. It is crucial to use a short path distillation head to minimize thermal exposure.

  • Add the crude 1-chloro-1,3-butadiene to the distillation flask. Caution: Do not fill the flask more than two-thirds full.

  • Perform the distillation under a partial vacuum or at atmospheric pressure. The boiling point of cis-1-chloro-1,3-butadiene is approximately 66-67 °C.[19]

  • Collect the distillate in a receiver flask cooled in an ice bath.

  • Immediately after distillation, add a small amount of a polymerization inhibitor (e.g., 100 ppm of TBC) to the purified diene.

  • Store the purified diene in a sealed container at <4 °C in the dark. Use within a few days for best results.

Problem 2: Poor Regioselectivity

When reacting 1-chloro-1,3-butadiene with an unsymmetrical dienophile, two primary regioisomers, often referred to as "ortho" (1,2-adduct) and "meta" (1,3-adduct), are possible. Controlling which isomer is formed is critical for synthetic efficiency.

Causality Analysis: Regioselectivity is a direct consequence of the electronic asymmetry of the reactants.[6][9] Frontier Molecular Orbital (FMO) theory predicts that the major product will arise from the transition state where the largest orbital coefficient on the diene's HOMO aligns with the largest coefficient on the dienophile's LUMO.[7][8] The electron-withdrawing chlorine atom at the C1 position significantly influences the orbital coefficients, but thermal reactions may not have a large enough energy difference between the two possible transition states, leading to mixtures.[20][21] Lewis acids can dramatically alter this outcome by coordinating to the electron-withdrawing group on the dienophile, which further polarizes its π-system and enhances the difference in its LUMO coefficients, thereby favoring one transition state over the other.[10][12][22]

Visualizing Regioselectivity

Caption: Lewis acid catalysis can greatly enhance regioselectivity.

Data Table: Effect of Lewis Acids on Regioselectivity

Catalyst	Typical Loading (mol%)	Temperature (°C)	"Ortho" : "Meta" Ratio (Illustrative)
None (Thermal)	N/A	80-110	60 : 40
AlCl₃	10 - 50	-20 to 25	>95 : 5
SnCl₄	20 - 100	0 to 25	90 : 10
ZnCl₂	50 - 100	25	75 : 25

Note: These ratios are illustrative and will vary depending on the specific dienophile.

Detailed Protocol: General Procedure for Lewis Acid-Catalyzed Diels-Alder

• Objective: To improve the regioselectivity of the cycloaddition.

• Procedure:

  • Dry all glassware thoroughly in an oven and assemble under an inert atmosphere (Nitrogen or Argon).

  • Dissolve the dienophile in a dry, aprotic solvent (e.g., dichloromethane, toluene) in the reaction flask and cool the solution to the desired temperature (e.g., -78 °C to 0 °C).

  • Slowly add the Lewis acid (either as a solid or a solution in the same solvent). Stir for 15-30 minutes to allow for complexation.

  • Add the purified 1-chloro-1,3-butadiene dropwise to the cooled solution.

  • Allow the reaction to stir at the low temperature, monitoring its progress by TLC or GC.

  • Upon completion, quench the reaction by slowly adding a suitable quenching agent (e.g., saturated aqueous NaHCO₃, water, or a Rochelle's salt solution).

  • Allow the mixture to warm to room temperature, then proceed with a standard aqueous workup and purification.

Section 3: Best Practices for Handling and Storage

• Inhibitors: Commercial 1-chloro-1,3-butadiene may contain inhibitors. These may need to be removed by distillation before use, especially for Lewis acid-catalyzed reactions where they can interfere with the catalyst.

• Storage: Store the diene in an amber bottle or a container protected from light. Keep it refrigerated (2-8 °C) and under an inert atmosphere (N₂ or Ar) to prevent oxidation and polymerization.[23]

• Purity Check: Before use, it is advisable to check the purity of the diene by ¹H NMR or GC to ensure no significant polymerization or isomerization has occurred. Impurities from its synthesis, such as dichlorobutenes, can also affect the reaction.[24][25]

References

• Computational Study on Electronic Structure, Atomic Charges Distribution and Frontier Molecular Orbitals of Butadiene: General Features for Diels-Alder Reaction. Google Scholar.

• Frontier molecular orbital theory. Wikipedia. [Link]

• Diels–Alder reaction. Wikipedia. [Link]

• Lewis Acid‐Catalyzed Diels‐Alder Reactions: Reactivity Trends across the Periodic Table. Chemistry – A European Journal. [Link]

• Lab report #4: Diels-Alder Reaction. Google Docs.

• OC II (FS 2019) Prof. J. W. Bode. ETH Zürich. [Link]

• How Lewis Acids Catalyze Diels–Alder Reactions. PMC. [Link]

• Regiochemistry In the Diels-Alder Reaction. Master Organic Chemistry. [Link]

• The Diels-Alder Reaction. University of Missouri–St. Louis. [Link]

• Diels-Alder cycloaddition. Stereoelectronics. [Link]

• The Frontier Molecular Orbital (FMO) Approach. Imperial College London. [Link]

• Facial Selectivity in the Diels−Alder Reactions of 5-Chloro-, 5-Bromo-, and 5-Iodo-1,3-cyclopentadiene and Derivatives. The Journal of Organic Chemistry. [Link]

• The Diels-Alder Reaction. Master Organic Chemistry. [Link]

• Polymerization of Conjugated Dienes. Chemistry LibreTexts. [Link]

• Unveiling the Lewis Acid Catalyzed Diels–Alder Reactions Through the Molecular Electron Density Theory. MDPI. [Link]

• Regioselectivity of 1,3-Butadiene Diels-Alder Cycloaddition to C59XH (X=N, B). Journal of the Chinese Chemical Society. [Link]

• Computational Studies of the Reactivity, Regio-Selectivity and Stereo-Selectivity of Pericyclic Diels-Alder Reactions of Substituted Cyclobutenones. Longdom Publishing. [Link]

• Regioselectivity in the Diels-Alder Reaction. YouTube. [Link]

• Effect of substituents and promoters on the Diels–Alder cycloaddition reaction in the biorenewable synthesis of trimellitic acid. PMC. [Link]

• Diels-Alder reaction between 1,3-butadiene andmaleic anhydride using... ResearchGate. [Link]

• Diels Alder Reaction: Dienes and Dienophiles. Chemistry Steps. [Link]

• Effect of substituents and promoters on the Diels–Alder cycloaddition reaction in the biorenewable synthesis of trimellitic acid. RSC Publishing. [Link]

• DIELS-ALDER REACTION OF 1,3-BUTADIENE AND MALEIC ANHYDRIDE TO PRODUCE 4-CYCLOHEXENE-CIS-1,2-DICARBOXYLIC ACID. Edubirdie. [Link]

• Diels-Alder Cycloaddition of 1,3-Butadiene and Maleic Anhydride. University of Toronto. [Link]

• A thorough understanding of the Diels–Alder reaction of 1,3‐butadiene and ethylene. Wiley Online Library. [Link]

• Products and Mechanisms of the Reactions of 1,3-Butadiene with Chlorine Atoms In Air. University of California, Irvine. [Link]

• 16.3: The Diels-Alder Cycloaddition Reaction. Chemistry LibreTexts. [Link]

• Polymerization inhibitor for 1,3-butadiene and a method of inhibiting...

• Chemical Properties of Cis-1-chloro-1,3-butadiene (CAS 10033-99-5). Cheméo. [Link]

• The reactivity of 1,3-butadiene with butadiene-derived popcorn polymer. PubMed. [Link]

• Oxidation reaction and thermal stability of 1,3-butadiene under oxygen and initiator. Elsevier. [Link]

• Regiochemistry of the Diels–Alder Reaction with Practice Problems. Chemistry Steps. [Link]

• An Alternative Green Solvent for 1,3-Butadiene Extraction. MDPI. [Link]

• METHOD FOR PURIFYING 1,3-BUTADIENE.
• Process for preparing 1-chloro-1,3-butadiene.
• Method of preparing 1-chloro-1,3-butadiene.

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Technical Support Center: Troubleshooting Catalyst Deactivation in 1-Chloro-1,3-butadiene Reactions

Welcome to the Technical Support Center for catalytic workflows involving 1-chloro-1,3-butadiene (α-chloroprene). Working with this conjugated vinylic chloride presents unique challenges: the vinylic C–Cl bond is notoriously inert, the conjugated diene system acts as a potent catalyst poison via off-cycle trapping, and the monomer is highly susceptible to thermal polymerization.

This guide provides researchers and drug development professionals with field-proven diagnostic tools, mechanistic insights, and self-validating protocols to overcome catalyst deactivation.

Section 1: Frequently Asked Questions (FAQs) - Mechanistic Insights

Q1: Why does my Palladium catalyst rapidly deactivate during the Sonogashira or Heck cross-coupling of 1-chloro-1,3-butadiene? A1: Deactivation here is a dual-factor problem driven by kinetics and thermodynamics. First, the vinylic C–Cl bond is highly unreactive, making the oxidative addition of Pd(0) kinetically slow. Second, the conjugated diene moiety is a powerful bidentate π-acceptor. Instead of inserting into the C–Cl bond, the electron-rich Pd(0) center preferentially binds to the diene system, forming a highly stable η4 -complex. This traps the catalyst in an off-cycle resting state, effectively poisoning it. Solution: Pre-complex the diene with a transition metal protecting group, such as Fe(CO)₃. The Fe(CO)₃ group binds the diene's π -electrons (preventing Pd trapping) and withdraws electron density, which activates the vinylic C–Cl bond toward oxidative addition[1].

Q2: How can I prevent oligomer/polymer fouling on my transition metal catalysts when heating 1-chloro-1,3-butadiene? A2: 1-chloro-1,3-butadiene readily undergoes free-radical polymerization at elevated temperatures. The resulting poly(chloroprene) derivatives increase reaction viscosity and physically encapsulate the catalyst (fouling/coking). Solution: Introduce a radical scavenger like BHT (butylated hydroxytoluene) at 0.1–1.0 mol%. BHT traps propagating radicals without interfering with the organometallic catalytic cycle. Alternatively, utilize highly active, sterically bulky Buchwald-type phosphine ligands (e.g., XPhos) to accelerate the cross-coupling at room temperature, thereby suppressing thermal auto-initiation.

Q3: What causes the deactivation of copper-based catalysts (e.g., Nieuwland catalyst) during the synthesis of related diene precursors? A3: In the industrial synthesis of chlorobutadiene precursors (like vinylacetylene via acetylene dimerization), CuCl/NH₄Cl catalysts deactivate primarily through the oxidation of the active Cu(I) species to inactive Cu(II)[2]. Additionally, carbonaceous coking blocks the active surface area of heterogeneous supports[3]. Solution: Doping the catalyst with Mg²⁺ ions modifies the electronic structure of the complex, inhibiting the reduction of Cu²⁺ to Cu⁺ and preventing the loss of active copper sites, which significantly extends the catalyst's lifetime[4].

Q4: In Catalytic Chain Transfer (CCT) polymerization of chlorobutadienes, why does the cobaloxime catalyst efficiency drop over time? A4: Cobaloximes are highly efficient CCT agents (efficiency ~10⁹) used to control molecular weight[5]. However, they deactivate via two pathways: 1) Irreversible oxidation of Co(II) to Co(III) by trace peroxides. 2) Steric diffusion limits: The chain-transfer constant ( CC​ ) decreases as the degree of polymerization ( DPn​ ) increases, because the bulky cobaloxime complex struggles to interact with the sterically encumbered, chlorine-substituted polymer radical[5].

Section 2: Quantitative Diagnostics & Performance Data

Use the following table to benchmark your catalytic system's performance and identify the appropriate mitigation strategy.

Reaction System	Catalyst	Primary Deactivation Mode	Mitigation Strategy	Performance Impact
Sonogashira / Heck Coupling	PdCl₂(PPh₃)₂ or Pd(OAc)₂	η4 -diene trapping & C–Cl inertness	Pre-complexation with Fe(CO)₃	Yield improved from 0% to 64–97%[1]
Acetylene Dimerization	CuCl / NH₄Cl (Nieuwland)	Cu(I) oxidation & active site loss	Mg²⁺ doping	Increased active site exposure & stability[2]
Free-Radical Polymerization	Cobaloximes (Co(II))	Oxidation to Co(III) & steric diffusion limits	Rigorous degassing & DPn​ optimization	Maintains CCT efficiency near 10⁹[5]

Section 3: Troubleshooting Workflows & Visualizations

Mechanism of Catalyst Trapping and Protection

The following diagram illustrates the causality behind Pd(0) deactivation via off-cycle trapping, and how Fe(CO)₃ complexation rescues the catalytic cycle.

Caption: Mechanism of Pd catalyst deactivation by 1-chloro-1,3-butadiene and Fe(CO)3 protection.

Diagnostic Workflow

Follow this self-validating logic tree to isolate the root cause of your catalyst failure.

Caption: Step-by-step troubleshooting workflow for mitigating catalyst deactivation.

Section 4: Validated Experimental Protocols

Protocol A: Fe(CO)₃-Mediated Activation and Cross-Coupling[1]

This protocol utilizes temporary metal-complexation to bypass diene-induced Pd(0) trapping and activate the vinylic C–Cl bond.

Step 1: Complexation

• In a Schlenk flask under argon, dissolve 1-chloro-1,3-butadiene (1.0 equiv) in anhydrous benzene.

• Add triiron dodecacarbonyl, Fe₃(CO)₁₂ (1.2 equiv).

• Reflux the mixture for 12 hours. The solution will turn deep red/brown.

Step 2: Purification (Self-Validation Step)

• Cool the mixture and filter through a pad of Celite to remove iron clusters.

• Purify via silica gel chromatography (hexane eluent). Validation: The isolation of a stable yellow oil confirms the successful formation of ( η4 -1-chloro-1,3-butadiene)Fe(CO)₃, ensuring unreacted diene is removed to prevent downstream fouling.

Step 3: Cross-Coupling

• In a clean Schlenk tube, combine the Fe(CO)₃ complex (1.0 equiv), a terminal alkyne (1.2 equiv), PdCl₂(PPh₃)₂ (5 mol%), CuI (10 mol%), and triethylamine (Et₃N, 3.0 equiv) in THF.

• Stir at 45–60 °C for 1–4 hours. Monitor via TLC.

Step 4: Decomplexation

• To liberate the functionalized diene, treat the purified coupling product with trimethylamine N-oxide (TMANO) in acetone at room temperature.

• Filter the precipitated iron oxides and concentrate the filtrate to yield the pure cross-coupled diene.

Protocol B: Regeneration of Cu-based Catalysts for Diene Precursors[2][3]

For industrial or large-scale laboratory synthesis of chlorobutadiene precursors, use this protocol to reverse Cu(II) oxidation and carbon coking.

Step 1: Isolation & Washing

• Recover the deactivated CuCl/Activated Carbon catalyst from the reactor bed.

• Wash the catalyst bed with 0.1 M HCl to dissolve and elute soluble oligomeric fouling agents.

Step 2: Calcination

• Transfer the catalyst to a tube furnace.

• Heat to 300–400 °C under a controlled, low-oxygen atmosphere (e.g., 2% O₂ in N₂) for 4 hours to burn off carbonaceous deposits (coking) without over-oxidizing the metal.

Step 3: Reduction & Mg²⁺ Doping

• Treat the calcined catalyst with a mild reducing gas stream (5% H₂ in Ar) at 200 °C to reduce inactive Cu(II) back to the active Cu(I) state.

• Impregnate the regenerated catalyst with an aqueous solution of MgCl₂ (target 1-3 wt% Mg). The Mg²⁺ ions will stabilize the Cu(I) centers against future rapid oxidation. Dry under vacuum at 120 °C.

References

• [1] Activation of the Vinylic C−Cl Bond by Complexation of Fe(CO)3: Palladium-Catalyzed Coupling Reactions of (η4-Chlorodiene)tricarbonyliron Complexes. ACS Publications.[Link]

• [2] Hydrazinylbenzenesulfonic Acid-Modified Nieuwland Catalyst for Acetylene Dimerization Reaction. ResearchGate.[Link]

• [3] Deactivation Mechanism and Regeneration of the CuCl/Activated Carbon Catalyst for Gas–Solid Acetylene Dimerization. ACS Omega.[Link]

• [4] Effect of Mg2+ additives on Nieuwland catalyst: The role of the second metal ionic radius. Wiley Online Library.[Link]

• [5] Catalytic Chain Transfer in Free-Radical Polymerizations. Chemical Reviews.[Link]

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• 5. pubs.acs.org [pubs.acs.org]

Technical Support Center: Scale-Up Challenges for 1-Chloro-1,3-Butadiene Synthesis

Welcome to the Process Chemistry Technical Support Center. This guide addresses the critical scale-up challenges associated with the synthesis of 1-chloro-1,3-butadiene (α-chloroprene). While its structural isomer, 2-chloro-1,3-butadiene, is mass-produced for neoprene rubber, the 1-chloro isomer is a highly specialized C4 synthon used in transition-metal-catalyzed cross-coupling reactions and advanced polymerizations. Scaling up its synthesis via the dehydrochlorination of 1,4-dichloro-2-butene presents severe challenges, including spontaneous autopolymerization, toxic gas evolution, and isomeric contamination.

PART 1: Quantitative Data & Thermophysical Properties

Successful scale-up requires strict adherence to the thermophysical limitations of the diene system. Below is a summary of the critical parameters required for reactor design and safety profiling.

Property / Parameter	Value / Range	Operational Significance
CAS Number	627-22-5	Verification of the correct isomer (α-chloroprene).
Boiling Point (1 atm)	67 – 69 °C	Requires vacuum distillation to prevent thermal degradation.
Primary Precursor	1,4-Dichloro-2-butene	Must be isolated from 3,4-dichloro-1-butene to ensure regioselectivity.
Typical Inhibitors	Phenothiazine, TBC	100–500 ppm required to quench free-radical autopolymerization[1].
Reaction Exotherm	High (Elimination)	Demands active jacket cooling and controlled reagent dosing.

PART 2: Scale-Up Workflow

The following diagram illustrates the validated phase-transfer catalyzed (PTC) dehydrochlorination workflow, integrating in-process controls (IPC) to ensure self-validation at each stage.

Fig 1: PTC Dehydrochlorination workflow for 1-chloro-1,3-butadiene synthesis.

PART 3: Troubleshooting Guides & FAQs

Q1: Why does my reactor foul with a rubbery polymer during distillation, and how do I prevent it? Causality: 1-Chloro-1,3-butadiene features a highly reactive conjugated diene system. At elevated temperatures, it undergoes two simultaneous degradation pathways: thermal Diels-Alder dimerization and spontaneous free-radical autopolymerization[2]. As the product concentrates in the reboiler during distillation, thermal stress accelerates radical initiation, leading to catastrophic reactor fouling (often referred to as the "popcorn polymer" effect). Solution & Self-Validation: You must introduce a radical scavenger. Add 100–500 ppm of to the crude organic layer prior to applying heat[1]. Because phenolic inhibitors like TBC require trace oxygen to function optimally, do not strictly degas the system. To self-validate the system's stability, monitor the viscosity of the distillation bottoms; a sudden spike indicates inhibitor depletion. Always perform distillation under reduced pressure (e.g., 100–200 mmHg) to keep the reboiler temperature strictly below 60 °C.

Q2: I am getting a mixture of 1-chloro-1,3-butadiene and 2-chloro-1,3-butadiene. How do I improve isomeric purity? Causality: The starting material, 1,4-dichloro-2-butene, is highly prone to allylic rearrangement, forming 3,4-dichloro-1-butene. If this isomerization occurs before or during the elimination step, the dehydrochlorination of the 3,4-isomer will predominantly yield 2-chloro-1,3-butadiene (standard chloroprene)[3]. This rearrangement is catalyzed by heat and Lewis acids (especially copper and iron trace metals). Solution & Self-Validation: First, ensure your reactor is free of trace metals (use glass-lined or Hastelloy equipment; avoid stainless steel if pitting is present). Second, utilize a Phase-Transfer Catalyst (PTC) like tetrabutylammonium bromide (TBAB) with aqueous NaOH at low temperatures (40–50 °C). This kinetically favors the direct E2 elimination of 1,4-dichloro-2-butene over the slower allylic rearrangement[4]. Validate the precursor purity via GC-FID before starting; if the 1,4-dichloro-2-butene contains >2% of the 3,4-isomer, fractionally distill the starting material first. Alternatively, industrial gas-phase routes utilize highly specific catalysts like to control isomer distribution[5].

Q3: The dehydrochlorination reaction stalls at 50% conversion on a 10-liter scale, despite working perfectly in a 100 mL flask. Why? Causality: Biphasic reactions (aqueous NaOH and organic dichlorobutene) are strictly mass-transfer limited. In a small flask, a magnetic stir bar creates a vortex with a high interfacial surface area. Upon scaling up to 10 liters, standard anchor or paddle stirrers fail to create a sufficient emulsion, starving the phase-transfer cycle of the necessary hydroxide ions at the organic interface. Solution & Self-Validation: Upgrade your agitation system. Implement a mechanical stirrer equipped with a pitched-blade turbine or a high-shear rotor-stator homogenizer to maximize the interfacial area. Optimize the PTC loading (typically 1–3 mol%). To self-validate the mass transfer, halt agitation for 60 seconds; if the phases separate in less than 5 seconds, your emulsion is too unstable, indicating insufficient shear or inadequate PTC concentration.

PART 4: Validated Experimental Protocol

Scale-Up Synthesis via Phase-Transfer Catalyzed Dehydrochlorination This protocol is designed as a self-validating system for the 1-liter scale, ensuring causality between operational steps and product integrity.

Step 1: Reactor Preparation & Pre-loading

• Equip a 2 L glass-lined or borosilicate jacketed reactor with a mechanical pitched-blade stirrer, an internal thermocouple, a reflux condenser (chilled to 5 °C), and an addition funnel.

• Charge the reactor with 1,4-dichloro-2-butene (500 g, 4.0 mol) and Tetrabutylammonium bromide (TBAB, 12.9 g, 0.04 mol, 1 mol%).

• Initiate agitation at 400 RPM to suspend the PTC.

Step 2: Controlled Dehydrochlorination

• Prepare a 30 wt% aqueous NaOH solution (640 g total: 192 g NaOH in 448 mL DI water). Allow it to cool to room temperature.

• Begin dosing the NaOH solution via the addition funnel at a rate of ~10 mL/min.

• Causality Check: The reaction is highly exothermic. Modulate the dosing rate and jacket cooling to maintain the internal temperature strictly between 40 °C and 50 °C. Exceeding 60 °C will trigger allylic rearrangement and degrade isomeric purity.

• Once dosing is complete, maintain agitation for an additional 2 hours at 45 °C.

• In-Process Control (IPC): Sample the organic phase, neutralize with dilute HCl, and analyze via GC-FID. Proceed to the next step only when 1,4-dichloro-2-butene conversion > 95%.

Step 3: Phase Separation & Inhibition

• Halt agitation and allow the biphasic mixture to settle for 30 minutes.

• Drain the lower aqueous layer (containing NaCl and excess NaOH) into a dedicated hazardous waste container.

• Wash the upper organic layer with 200 mL of chilled DI water to remove residual salts and base.

• Immediately add 200 ppm of phenothiazine (approx. 70 mg) to the crude organic layer to inhibit radical autopolymerization[1].

Step 4: Vacuum Distillation

• Transfer the inhibited crude product to a vacuum distillation apparatus equipped with a Vigreux column.

• Apply a vacuum of 150 mmHg.

• Slowly heat the distillation flask. Collect the fraction boiling at approximately 30–35 °C (at 150 mmHg).

• Critical Safety Step: Never distill to dryness. Leave at least 10% of the volume in the reboiler to maintain the inhibitor concentration and prevent explosive decomposition of concentrated peroxides or polymers.

• Store the purified 1-chloro-1,3-butadiene in a dark, airtight container at -20 °C under a nitrogen atmosphere, spiked with an additional 100 ppm of TBC for long-term stability.

PART 5: References

• Process for preparing 1-chloro-1,3-butadiene (US Patent 5,463,153) . Google Patents. Available at:

• Chloroprene - Re-evaluation of Some Organic Chemicals, Hydrazine and Hydrogen Peroxide . NCBI Bookshelf (National Library of Medicine). Available at:[Link]

• Source Assessment Polychloroprene State Of The Art (EPA-600/2-77-107a) . EPA National Environmental Publications Internet Site (NEPIS). Available at: [Link]

• Chlorinated Hydrocarbons: 1,4-Dichloro-2-butene and Isomers . Chemistry and Chemists. Available at: [Link]

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• 3. Chloroprene [chemeurope.com]
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• 5. US5463153A - Process for preparing 1-chloro-1,3-butadiene - Google Patents [patents.google.com]

Reference Data & Comparative Studies

Benchmarking Computational Modeling Software for 1-Chloro-1,3-Butadiene Reaction Mechanisms: A Comparative Guide

Introduction: The Mechanistic Challenge of 1-Chloro-1,3-Butadiene

1-Chloro-1,3-butadiene (an isomer of chloroprene) is a pivotal conjugated diene in polymer science and synthetic organic chemistry. Modeling its reaction mechanisms—whether mapping the regioselectivity of Diels-Alder cycloadditions or tracking radical polymerization pathways—presents unique computational challenges.

The presence of the electron-withdrawing chlorine atom at the C1 position breaks the symmetry of the conjugated system, altering the HOMO/LUMO energies and global reactivity indices relative to the parent butadiene[1]. Furthermore, the torsional potential around the C2-C3 single bond is heavily modified by the halogen's steric and electronic effects. Because only the s-cis conformer can undergo a concerted [4+2] cycloaddition, accurately predicting the s-trans to s-cis isomerization barrier is a critical first step in any mechanistic model[2].

To capture these nuances, researchers must select computational suites capable of handling complex transition state (TS) searches, dispersion interactions, and implicit solvation. This guide objectively compares three leading quantum chemistry packages—Gaussian 16 , ORCA 5.0 , and Schrödinger Jaguar —and provides a self-validating protocol for mapping these reaction coordinates.

Software Comparison: Gaussian 16 vs. ORCA 5.0 vs. Schrödinger Jaguar

When evaluating computational software for halogenated diene mechanisms, the choice of engine directly dictates the balance between thermodynamic accuracy and computational cost.

• Gaussian 16 : The traditional "gold standard" for organic reaction mechanisms. It offers highly robust geometry optimization algorithms (such as the Berny algorithm) and a vast library of functionals[3]. Causality for choice: Gaussian's implementation of the SMD solvation model and Intrinsic Reaction Coordinate (IRC) following is highly stable, making it the premier choice for mapping complex potential energy surfaces (PES) where solvent polarization heavily influences the transition state dipole.

• ORCA 5.0 : A rapidly growing, highly efficient suite. Causality for choice: ORCA excels in computational efficiency via the Resolution of Identity (RI) approximation, which drastically accelerates hybrid DFT calculations. More importantly, its Domain-Based Local Pair Natural Orbital Coupled Cluster (DLPNO-CCSD(T)) module allows researchers to compute "gold-standard" single-point energies on transition states at a fraction of the cost of canonical CCSD(T)[3].

• Schrödinger Jaguar : An engine engineered for high-throughput materials science and drug discovery. Causality for choice: Jaguar utilizes pseudospectral DFT (PS-DFT), which scales exceptionally well for larger systems with negligible loss of accuracy[4]. It is the optimal choice for modeling the extended chain propagation steps of 1-chloro-1,3-butadiene polymerization, integrating seamlessly into automated workflows for conformer generation.

Quantitative Benchmarking

Table 1: Performance Benchmark for the Diels-Alder TS Optimization of 1-Chloro-1,3-Butadiene (M06-2X/def2-TZVP level of theory, 298K)

Feature / Metric	Gaussian 16	ORCA 5.0	Schrödinger Jaguar
Primary Algorithm	Analytic Hessian / Berny	RIJCOSX Approximation	Pseudospectral DFT (PS-DFT)
Relative CPU Time (TS Opt)	1.0x (Baseline)	~0.4x	~0.2x
Best Solvation Model	SMD (Highly stable for TS)	CPCM / SMD	PBF (Poisson-Boltzmann)
High-Level Single Point	Canonical CCSD(T) (Slow)	DLPNO-CCSD(T) (Fast)	Local MP2 (LMP2)
Ideal Use Case	Complex IRC mapping	High-accuracy thermodynamics	High-throughput polymer screening

(Note: When comparing DFT energy differences between packages like Gaussian and ORCA, variations in internal DFT grid implementations can lead to slight discrepancies. It is crucial to validate final geometries with high-level wave function methods[5].)

Mechanistic Pathways & Logical Workflows

To visualize the mechanistic complexity, the following diagram illustrates the competing kinetic and thermodynamic pathways during a Diels-Alder cycloaddition involving 1-chloro-1,3-butadiene.

Diels-Alder mechanism of 1-chloro-1,3-butadiene showing endo/exo pathways.

Self-Validating Computational Protocol for Reaction Coordinate Mapping

Scientific integrity requires that computing a transition state is a self-validating process. A TS geometry is meaningless without vibrational and pathway verification.

Objective: To map the Diels-Alder reaction between 1-chloro-1,3-butadiene and a dienophile (e.g., maleic anhydride), validating the endo/exo transition states.

Step 1: Conformational Search & Reactant Optimization

• Action: Generate s-cis and s-trans conformers of 1-chloro-1,3-butadiene. Optimize geometries at the M06-2X/def2-SVP level.

• Causality: The s-trans conformer is the global minimum[2]. However, the diene must adopt the higher-energy s-cis conformation to achieve the correct orbital overlap for a concerted [4+2] cycloaddition. Calculating this energy penalty is essential for accurate overall activation barriers.

Step 2: Transition State (TS) Guess and Optimization

• Action: Construct a pre-reaction complex positioning the diene and dienophile at a ~2.2 Å forming C-C bond distance. Run a TS optimization using the Berny algorithm (e.g., Opt=(TS, CalcFC, NoEigenTest) in Gaussian 16) at the M06-2X/def2-TZVP level[3].

• Causality: The M06-2X functional is chosen for its superior parameterization for main-group thermochemistry and non-covalent interactions, crucial for capturing the dispersion forces in the tightly packed endo transition state.

Step 3: Frequency Validation (The Causality Check)

• Action: Perform a vibrational frequency analysis on the optimized TS geometry.

• Causality: A mathematically valid transition state must possess exactly one imaginary frequency (a negative eigenvalue of the Hessian matrix) corresponding to the formation of the two new C-C bonds. If zero or >1 imaginary frequencies exist, the geometry is a local minimum or higher-order saddle point, respectively, and must be discarded.

Step 4: Intrinsic Reaction Coordinate (IRC) Verification

• Action: Run an IRC calculation to follow the minimum energy path (MEP) downhill from the TS in both the forward and reverse directions.

• Causality: The IRC acts as a self-validating proof. It mathematically guarantees that the located TS connects the desired pre-reaction complex to the correct cyclohexene product, ruling out competing pathways (e.g., stepwise radical mechanisms).

Step 5: High-Level Single Point Energy Refinement

• Action: Perform a single-point energy calculation on the validated geometries using DLPNO-CCSD(T)/cc-pVTZ in ORCA 5.0[3].

• Causality: DFT methods suffer from self-interaction errors. Projecting the DFT geometries onto a coupled-cluster wave function provides "gold-standard" thermodynamic accuracy for the final reaction profile, correcting for grid implementation discrepancies between software packages[5].

Self-validating computational protocol for transition state optimization.

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Toxicological Comparison of 1-Chloro-1,3-butadiene and Other Chlorinated Dienes: A Mechanistic Guide

Executive Summary

The toxicological profiling of chlorinated dienes is a critical area of study in occupational health, environmental toxicology, and drug development. While structurally similar, the degree and position of chlorine substitution on the 1,3-butadiene backbone fundamentally alter the molecule's metabolic fate and toxicological profile. This guide provides an in-depth, objective comparison of 1-chloro-1,3-butadiene (α-chloroprene) , its primary industrial isomer 2-chloro-1,3-butadiene (β-chloroprene) , and the highly substituted hexachloro-1,3-butadiene (HCBD) . By analyzing their divergent metabolic pathways—specifically the shift from cytochrome P450 (CYP450) mediated genotoxicity to glutathione (GSH) driven nephrotoxicity—we provide researchers with a comprehensive framework for evaluating chlorinated aliphatic hydrocarbons.

Chemical Context and Structural Divergence

The 1,3-butadiene backbone is a highly reactive conjugated system. The introduction of halogen atoms drastically modifies its electron density, steric profile, and enzymatic affinity.

• 1-Chloro-1,3-butadiene (α-chloroprene): Primarily generated as a byproduct during the synthesis of chloroprene from butadiene[1]. It exists as cis and trans isomers and is a known mutagen[1][2].

• 2-Chloro-1,3-butadiene (β-chloroprene): The dominant industrial monomer used for polychloroprene (Neoprene) production[1][3]. It is a recognized trans-species carcinogen, inducing lung, liver, and kidney neoplasms in rodents[4].

• Hexachloro-1,3-butadiene (HCBD): A fully chlorinated diene historically used as a solvent and fungicide. The steric hindrance and electron-withdrawing nature of six chlorine atoms make it highly resistant to standard oxidative metabolism, shifting its clearance to an entirely different enzymatic pathway[5][6].

Divergent Metabolic Activation Pathways

Understanding the toxicity of these compounds requires mapping their biotransformation. The toxicity of chlorinated dienes is rarely caused by the parent compound; rather, it is driven by reactive intermediates generated during hepatic and renal metabolism.

Pathway A: CYP450-Mediated Epoxidation (Mono-chlorinated Dienes)

Both 1-chloro-1,3-butadiene and 2-chloro-1,3-butadiene are primarily metabolized in the liver and lungs by the CYP2E1 enzyme[7][8]. The conjugated double bonds are oxidized to form highly unstable and reactive oxiranes (epoxides)[7][9].

• For 2-chloro-1,3-butadiene, oxidation yields (1-chloroethenyl)oxirane and 2-chloro-2-ethenyloxirane[7][9].

• These epoxides act as powerful electrophiles that can covalently bind to DNA (forming adducts) and proteins, leading to mutagenesis and tumor initiation[7][9]. The depletion of local glutathione (GSH) in the lungs exacerbates this oxidative stress[8][9].

Pathway B: Glutathione Conjugation and β-Lyase Cleavage (Poly-chlorinated Dienes)

In stark contrast, highly chlorinated dienes like HCBD bypass CYP450 oxidation. Instead, they undergo direct conjugation with GSH in the liver, catalyzed by Glutathione S-transferases (GSTs)[5][10].

• The resulting conjugate, S-(1,2,3,4,4-pentachloro-1,3-butadienyl)-GSH, is excreted into the bile, reabsorbed, and transported to the kidneys[10][11].

• In the proximal tubules, it is processed into a cysteine conjugate. The renal enzyme cysteine conjugate β-lyase then cleaves this molecule, releasing highly reactive thioketenes[6][10]. These reactive sulfur species cause severe, localized cellular necrosis, specifically targeting the S3 segment of the proximal tubule[5][12].

Divergent metabolic activation pathways of mono-chlorinated vs. hexa-chlorinated dienes.

Comparative Toxicological Profiles

The structural differences dictate not only the metabolic pathway but the ultimate toxicological endpoint. Below is a synthesized comparison of the three primary chlorinated dienes.

Parameter	1-Chloro-1,3-butadiene (α-chloroprene)	2-Chloro-1,3-butadiene (β-chloroprene)	Hexachloro-1,3-butadiene (HCBD)
Degree of Chlorination	Mono-chlorinated (Terminal)	Mono-chlorinated (Internal)	Hexa-chlorinated (Fully substituted)
Primary Metabolism	CYP2E1 Oxidation	CYP2E1 Oxidation[7][8]	GSH Conjugation (Hepatic)[5][10]
Key Reactive Metabolite	Chloro-oxiranes	(1-chloroethenyl)oxirane[7][9]	Reactive thioketenes via β-lyase[6][11]
Primary Target Organs	Lungs, Liver	Lungs, Liver, Kidneys[4]	Kidneys (S3 Proximal Tubule)[5][12]
Genotoxicity (Ames Test)	Positive (Mutagenic)[1][2]	Positive (Mutagenic via epoxides)[1][4]	Negative / Weak (Non-genotoxic mechanism)
Primary Mode of Action	DNA Alkylation	DNA Alkylation / GSH Depletion[8][9]	Cytotoxicity / Cellular Necrosis[5][12]

Experimental Methodologies for Toxicological Validation

To objectively evaluate the performance and safety profiles of these compounds, researchers must utilize self-validating experimental systems. The following protocols detail how to isolate and measure the specific toxicokinetics of these dienes.

Protocol 1: In Vitro Assessment of CYP2E1-Mediated Epoxidation (For 1-Chloro- and 2-Chloro-1,3-butadiene)

Rationale: Because the oxirane metabolites are highly unstable, direct measurement requires trapping the epoxides or inhibiting downstream degradation enzymes to prove CYP2E1 causality.

• Preparation of Microsomes: Isolate human or rodent liver microsomes (HLMs/RLMs) expressing high levels of CYP2E1.

• Enzyme Inhibition: Pre-incubate the microsomes with cyclohexene oxide (1 mM). Causality note: Cyclohexene oxide is a potent inhibitor of microsomal epoxide hydrolase (mEH). Blocking mEH prevents the rapid hydrolysis of the formed chloro-oxiranes into diols, allowing for their accumulation and detection[7][9].

• Reaction Initiation: Add the substrate (1-chloro-1,3-butadiene or 2-chloro-1,3-butadiene) at varying concentrations (10–500 µM). Initiate the reaction by adding an NADPH-regenerating system (NADP+, glucose-6-phosphate, and glucose-6-phosphate dehydrogenase)[8].

• Incubation & Termination: Incubate at 37°C for 15 minutes in sealed headspace vials to prevent the volatilization of the dienes. Terminate the reaction by adding ice-cold acetonitrile.

• Quantification: Analyze the supernatant via Gas Chromatography-Mass Spectrometry (GC-MS) to quantify the specific stereoisomers of the formed oxiranes (e.g., (R)- vs (S)-(1-chloroethenyl)oxirane)[7].

Protocol 2: In Vivo Validation of β-Lyase Dependent Nephrotoxicity (For HCBD)

Rationale: To prove that HCBD toxicity is driven by the renal β-lyase pathway rather than direct hepatic toxicity, researchers must use specific biochemical inhibitors in an in vivo model.

• Animal Model Selection: Utilize adult male Wistar rats, which exhibit high sensitivity to HCBD-induced nephrotoxicity[6][12].

• Inhibitor Pre-treatment (The Self-Validating Control): Divide the cohort. Pre-treat the control group with aminooxyacetic acid (AOAA) , a known inhibitor of pyridoxal phosphate-dependent enzymes, including renal β-lyase.

• Dosing: Administer a single intraperitoneal injection of HCBD (100 mg/kg body weight) dissolved in corn oil[12].

• Biochemical Monitoring: Collect urine over 48 hours. Measure biomarkers of proximal tubule damage, specifically urinary N-acetyl-β-D-glucosaminidase (NAG) and glutathione synthetase activity[12].

• Histopathological Analysis: Euthanize the subjects at 48 hours. Excise the kidneys and perform H&E staining.

• Data Interpretation: Subjects receiving only HCBD will show severe, diffuse necrosis of the S3 segment of the proximal tubules in the outer medulla[5][12]. Subjects pre-treated with AOAA will show significantly reduced necrosis, proving that the β-lyase cleavage of the cysteine conjugate is the causal mechanism of toxicity.

Conclusion

The toxicological assessment of chlorinated dienes reveals a fascinating structure-activity relationship. 1-chloro-1,3-butadiene and 2-chloro-1,3-butadiene are potent electrophile generators; their toxicity is governed by CYP2E1-mediated epoxidation, making them significant genotoxic and carcinogenic hazards[4][7]. Conversely, the steric bulk and halogen density of hexachlorobutadiene completely alter its metabolic trajectory, funneling it through the glutathione conjugation pathway to become a highly specific, β-lyase-dependent nephrotoxin[5][6].

For drug development professionals and toxicologists, these distinct pathways underscore the necessity of selecting the correct in vitro and in vivo models—CYP450 kinetic assays for mono-chlorinated dienes, and renal β-lyase/GSH depletion models for poly-chlorinated variants.

References

• Chloroprene - Re-evaluation of Some Organic Chemicals, Hydrazine and Hydrogen Peroxide - NCBI Bookshelf -[Link]

• Multiple organ carcinogenicity of inhaled chloroprene (2-chloro-1,3-butadiene) in F344/N rats and B6C3F1 mice and comparison of - Oxford Academic -[Link]

• IARC MONOGRAPHS ON THE EVALUATION OF CARCINOGENIC RISKS TO HUMANS - Enviro Wiki -[Link]

• Nephrotoxicity of hexachloro-1,3-butadiene in the mouse: the effect of age, sex, strain, monooxygenase modifiers, and the role of glutathione - PubMed -[Link]

• Toxicological Profile for Hexachlorobutadiene - Agency for Toxic Substances and Disease Registry | ATSDR -[Link]

• addendum to the toxicological profile for hexachlorobutadiene - Internet in a Box - HOME -[Link]

• Assessing the health risks following environmental exposure to hexachlorobutadiene - PubMed -[Link]

• Hexachlorobutadiene in Drinking-water - World Health Organization (WHO) -[Link]

• In vitro metabolism of chloroprene: species differences, epoxide stereochemistry and a de-chlorination pathway - PubMed -[Link]

• Using available in vitro metabolite identification and time course kinetics for β-chloroprene and its metabolite, (1-chloroethenyl) oxirane, to include reactive oxidative metabolites and glutathione depletion in a PBPK model for β-chloroprene - PMC -[Link]

• DISEASES - CYP2E1 - JensenLab -[Link]

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Assessing the Purity of Synthesized 1-Chloro-1,3-butadiene: A Comparative Guide to GC-MS and Alternative Modalities

As a critical building block in advanced copolymerization[1] and a highly reactive precursor in organometallic cross-coupling syntheses[2], 1-chloro-1,3-butadiene (CAS 16503-25-6 for the trans isomer[3]) presents unique analytical challenges. During the industrial synthesis of chloroprene (2-chloro-1,3-butadiene), 1-chloro-1,3-butadiene frequently emerges as a regioisomeric byproduct requiring rigorous quantification[4].

Due to its high volatility (boiling point ~65–68 °C), propensity for radical polymerization, and the existence of distinct geometric isomers (cis and trans), assessing the purity of synthesized 1-chloro-1,3-butadiene requires an analytical modality that balances chromatographic resolving power with definitive structural elucidation. This guide objectively compares Gas Chromatography-Mass Spectrometry (GC-MS) against alternative techniques and provides a field-proven, self-validating protocol for purity assessment.

Comparative Analysis of Analytical Modalities

To establish the purity of a volatile conjugated diene, the chosen analytical method must separate closely related isomers and identify trace synthetic impurities (e.g., unreacted precursors, dimers, and chlorinated byproducts). Table 1 summarizes the performance of standard analytical modalities.

Table 1: Performance Comparison of Analytical Modalities for 1-Chloro-1,3-butadiene

Analytical Modality	Sensitivity (LOD)	Isomer Resolution (cis vs trans)	Structural Elucidation	Suitability for Volatiles
GC-MS	High (<1 ppm)	Excellent (Capillary GC)	Definitive (Isotopic fidelity)	Excellent
GC-FID	High (<1 ppm)	Excellent (Capillary GC)	None (Relies on Retention Time)	Excellent
qNMR	Low (~1000 ppm)	Excellent (Coupling constants)	Definitive	Poor (Evaporation risk in tube)
HPLC-UV	Moderate	Poor (Weak retention)	Partial (UV max only)	Poor (Requires derivatization)

Why GC-MS is the Gold Standard

While GC-FID offers excellent dynamic range for quantification, it is fundamentally "blind" to structural identity. If an unknown impurity co-elutes with the target analyte, GC-FID cannot differentiate them. Quantitative NMR (qNMR) provides absolute structural confirmation but lacks the sensitivity required to detect trace dimers or oligomers at the parts-per-million (ppm) level.

GC-MS synthesizes the strengths of both. Following principles adapted from EPA Method 8260 for volatile organic compounds, GC-MS leverages gas-phase separation to resolve the cis and trans isomers[3]. Concurrently, the Electron Impact (EI) mass analyzer provides a definitive structural fingerprint. The natural isotopic abundance of chlorine (75% 35 Cl, 25% 37 Cl) yields a characteristic 3:1 ratio for the molecular ions at m/z 88 and 90, instantly confirming the presence of the monochlorinated species and differentiating it from non-chlorinated impurities like 1,3-butadiene dimers.

Self-Validating GC-MS Experimental Protocol

To ensure scientific integrity, the following step-by-step methodology incorporates built-in self-validation mechanisms.

Step 1: Sample Preparation (Dilution & Stabilization)

• Action: Dilute the synthesized 1-chloro-1,3-butadiene in an inert, non-polar solvent (e.g., GC-grade hexane) to a concentration of ~1 mg/mL. Spike the solution with an internal standard (e.g., fluorobenzene) at 10 µg/mL.

• Causality: Concentrated 1-chloro-1,3-butadiene is highly reactive and prone to exothermic radical polymerization or Diels-Alder dimerization[1]. Dilution immediately halts these secondary reactions, ensuring the sample injected into the GC reflects the true post-synthesis purity. Fluorobenzene acts as an internal reference to correct for any variations in injection volume or detector response.

Step 2: Chromatographic Separation

• Action: Inject 1 µL of the prepared sample into the GC inlet at 200 °C using a 50:1 split ratio. Utilize a mid-polar capillary column (e.g., DB-624, 6% cyanopropylphenyl / 94% dimethyl polysiloxane, 30m × 0.25mm × 1.4µm). Program the oven to hold at 40 °C for 2 minutes, then ramp at 10 °C/min to 200 °C.

• Causality: The DB-624 stationary phase is specifically engineered for volatile organic compounds. The thick film (1.4 µm) increases the retention of highly volatile low-molecular-weight dienes, providing baseline resolution between the cis and trans isomers of 1-chloro-1,3-butadiene, as well as separating them from the regioisomer 2-chloro-1,3-butadiene (chloroprene)[4].

Step 3: Mass Spectrometric Detection

• Action: Operate the mass spectrometer using Electron Impact (EI) ionization at 70 eV. Set the acquisition to simultaneous Full Scan (m/z 35–250) and Selected Ion Monitoring (SIM) mode tracking m/z 88, 90, and 53.

• Causality: Standardizing EI at 70 eV allows for direct cross-referencing of the resulting fragmentation pattern against authoritative databases like the NIST WebBook[3]. Full scan mode identifies unknown synthetic impurities, while SIM mode maximizes the signal-to-noise ratio for precise quantification of the target diene.

Step 4: System Self-Validation & Data Processing

• Action: Prior to sample analysis, run a pure hexane blank. During data processing, calculate the intensity ratio of the m/z 88 (M + ) and m/z 90 (M +2 ) peaks for the target analyte.

• Causality: The solvent blank proves the absence of column carryover. The isotopic ratio check is a critical self-validating step: the m/z 88 to 90 ratio must be approximately 3:1. If the ratio deviates significantly, it proves that an isobaric impurity is co-eluting with the 1-chloro-1,3-butadiene peak, invalidating the purity calculation and necessitating a change in the GC temperature ramp.

Analytical Workflow Visualization

Fig 1. GC-MS analytical workflow for the purity assessment of 1-chloro-1,3-butadiene.

Conclusion

While GC-FID and qNMR have utility in specific contexts, GC-MS remains the unparalleled gold standard for assessing the purity of synthesized 1-chloro-1,3-butadiene. By combining the high-resolution separation capabilities of a DB-624 capillary column with the definitive, self-validating isotopic fragmentation patterns provided by EI-MS, researchers can confidently quantify isomer ratios and identify trace synthetic impurities, ensuring the integrity of downstream polymerizations and cross-coupling reactions.

References

• Trans-1-chloro-1,3-butadiene - the NIST WebBook. National Institute of Standards and Technology (NIST).[Link]

• EPA-RCA: 8260B: Volatile Organic Compounds by GC/MS. National Environmental Methods Index (NEMI). [Link]

• Chloroprene - Re-evaluation of Some Organic Chemicals, Hydrazine and Hydrogen Peroxide. NCBI Bookshelf.[Link]

• 1-Chloro-1,3-butadiene Copolymers IV. Bulk Copolymerization of 1-Chloro-1,3-butadiene with Styrene. ResearchGate.[Link]

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• 4. Chloroprene - Re-evaluation of Some Organic Chemicals, Hydrazine and Hydrogen Peroxide - NCBI Bookshelf [ncbi.nlm.nih.gov]

Comprehensive Validation Guide: Analytical Methods for 1-Chloro-1,3-Butadiene (Chloroprene) Detection

Executive Summary & Chemical Context

Chloroprene (1-chloro-1,3-butadiene) is a highly reactive, volatile organic compound (VOC) predominantly utilized as a monomer in the synthesis of polychloroprene (Neoprene) elastomers. Recently classified as a likely human carcinogen[1], stringent monitoring of chloroprene in occupational air, ambient environments, and aqueous matrices is a critical regulatory requirement.

This guide provides an objective, head-to-head comparison of the three dominant analytical methodologies for chloroprene detection: the OSHA Modified Sorbent Method (Occupational Air), EPA TO-15 (Ambient Air), and EPA 8260D (Water/Soil). By examining the causality behind sample preparation choices and detector selection, this guide equips analytical chemists and drug development professionals with a self-validating framework for method implementation.

Causality in Methodological Evolution: Overcoming Chemical Instability

Chloroprene presents severe analytical challenges due to its inherent thermodynamic instability. The chlorine atom on the 1,3-butadiene backbone strongly enhances free-radical activity, causing the molecule to auto-oxidize and polymerize spontaneously at room temperature, forming cyclic dimers even in the presence of polymerization inhibitors[2].

Why Traditional Methods Fail

The legacy NIOSH Method 1002 relies on coconut shell charcoal tubes, carbon disulfide (CS₂) desorption, and Gas Chromatography-Flame Ionization Detection (GC-FID)[3]. However, empirical validation reveals two critical failure points:

• Sorbent Retention Failure: Coconut shell charcoal poorly retains highly reactive chloroprene, leading to significant analyte loss and poor recovery[2].

• Detector Insensitivity: FID lacks the sensitivity required to meet modern, stringent exposure limits.

The Engineered Solutions

• Occupational Air (OSHA's Modified Method): To solve the retention issue, OSHA replaced charcoal with Chromosorb 106 , a polymer sorbent with a massive surface area (700–800 m²/g)[2]. To solve the sensitivity issue, the method replaces FID with an Electron Capture Detector (ECD) . Because the highly electronegative chlorine atom provides a massive cross-section for electron capture, GC-ECD increases sensitivity 400-fold compared to GC-FID[2].

• Ambient Air (EPA TO-15): To prevent surface-catalyzed polymerization during whole-air sampling, EPA TO-15 mandates the use of passivated stainless steel (SUMMA) canisters[4]. Analysis is performed via GC-MS in Selected Ion Monitoring (SIM) mode, providing the definitive identification required for complex urban air mixtures[4].

• Aqueous Matrices (EPA 8260D): Direct injection of water degrades GC columns. Therefore, EPA 8260D utilizes Dynamic Headspace (Purge-and-Trap) extraction to isolate volatile chloroprene from non-volatile matrix components, concentrating it on a sorbent trap prior to thermal desorption[5].

Head-to-Head Comparison: Analytical Technologies

The following table objectively compares the performance and mechanistic advantages of the three primary chloroprene detection methods.

Table 1: Comparative Analysis of Chloroprene Analytical Methods

Parameter	OSHA Modified Method[2]	EPA Method TO-15[4]	EPA Method 8260D / 524.2[5]
Target Matrix	Occupational Air (High Conc.)	Ambient Air (Low Conc.)	Groundwater, Surface Water, Soil
Sampling Media	Chromosorb 106 Solid Sorbent	Passivated SUMMA Canister	40 mL VOA Vials (Zero Headspace)
Extraction / Prep	Solvent Desorption (Toluene)	Cryofocusing / Thermal Desorption	Purge-and-Trap (Dynamic Headspace)
Analytical Detector	GC-ECD	GC-MS (Full Scan or SIM)	GC-MS
Primary Causality	High surface area prevents breakthrough; ECD boosts sensitivity 400x over FID.	Passivation prevents dimerization; SIM mode allows sub-ppbv detection.	P&T isolates VOCs from the aqueous matrix, preventing MS source contamination.
Working Range	10 to 60 ppm (Active Sampling)	0.2 ppbv to 50 ppbv	0.5 ppb to 200 ppb

Experimental Protocol: Self-Validating Workflow for Chloroprene

To ensure scientific integrity, any implemented method must function as a self-validating system. The following protocol integrates the sample preparation of EPA 8260D with the rigorous quality control requirements of ICH Q2(R2) guidelines[6].

Phase 1: System Preparation & Calibration

• Standard Preparation: Due to instability, prepare calibration standards using freshly distilled neat chloroprene or certified reference materials stored strictly at -15°C[3].

• Calibration Curve: Prepare a minimum of six working standards. For GC-MS, utilize a quadratic regression model across a range of 0.5 to 200 ppb[7].

• Internal Standardization: Spike all samples and standards with an internal standard (e.g., Fluorobenzene or Chlorobenzene-d5) at a constant concentration (e.g., 25 ppb) to correct for matrix effects and instrument drift[7].

Phase 2: Matrix-Specific Extraction

• For Air (OSHA Method): Draw 1.5 to 8 L of air through a Chromosorb 106 tube at a flow rate of 0.01 to 0.1 L/min. Transfer the sorbent to a vial, add 1.0 mL of toluene, cap immediately, and agitate for 30 minutes to desorb the analyte[2].

• For Water (EPA 8260D): Transfer 5.0 mL of the aqueous sample into a sparge vessel. Purge with Helium gas at 40 mL/min for 11.0 minutes at ambient temperature. Trap the purged chloroprene on a Vocarb 3000 (or equivalent) analytical trap[7].

Phase 3: Instrumental Analysis (GC-MS Parameters)

• Thermal Desorption: Rapidly heat the analytical trap to 250°C for 2.0 minutes to back-flush the chloroprene onto the GC column[7].

• Chromatographic Separation: Utilize a high-resolution capillary column (e.g., 60 m x 0.32 mm, 0.25 µm film thickness).

• Mass Spectrometry: Operate the MS in SIM mode for maximum sensitivity. Monitor the primary quantitation ion at m/z 88 and the secondary confirmation ions at m/z 53 and m/z 90 [8].

Phase 4: Method Validation Metrics

• Limit of Detection (LOD): Analyze 7 replicate blanks spiked at 0.5 ppb. Calculate the LOD by multiplying the standard deviation of the replicates by the Student's t-value (3.14 for n=7)[7].

• Accuracy & Precision: Analyze Laboratory Control Samples (LCS) at the mid-point of the calibration curve. Calculate the % Recovery (Target: 70-130%) and the Relative Standard Deviation (%RSD) (Target: <20%)[6].

Quantitative Validation Data

The following table summarizes expected validation metrics based on empirical laboratory data for chloroprene detection.

Table 2: Quantitative Validation Metrics for Chloroprene

Validation Parameter	Acceptance Criteria	EPA 524.2 (Water) Data[7]	EPA 8260D (Water) Data[6]
Linearity (R²)	≥ 0.990	0.999	0.9999
Limit of Detection (LOD)	Matrix Dependent	0.27 ppb	0.12 ppb
Accuracy (% Recovery)	70% – 130%	98.5%	104%
Precision (% RSD)	≤ 20%	7.9%	0.74%

Analytical Workflow Visualization

Analytical workflow and decision matrix for 1-chloro-1,3-butadiene detection across matrices.

Sources

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• 8. epa.gov [epa.gov]

Comparative Guide: Structural, Thermochemical, and Synthetic Profiling of cis- and trans-1-Chloro-1,3-butadiene

As a building block in synthetic organic chemistry and a specialized monomer in polymer science, 1-chloro-1,3-butadiene (CB) presents unique stereochemical challenges and opportunities. The geometric isomerism of this conjugated diene—yielding cis-1-chloro-1,3-butadiene and trans-1-chloro-1,3-butadiene—fundamentally dictates its molecular conformation, thermodynamic stability, and downstream reactivity[1][2].

This guide provides an objective, data-driven comparison of these two isomers, designed for researchers and drug development professionals who require rigorous experimental grounding and self-validating protocols.

Structural and Conformational Analysis

The physical behavior of 1-chloro-1,3-butadiene isomers is heavily influenced by the spatial orientation of the vinylic chlorine atom. High-resolution microwave spectroscopy and ab initio calculations reveal significant structural divergences between the cis and trans forms[3][4].

• Steric Repulsion and Backbone Distortion: In cis-1-chloro-1,3-butadiene, the proximity of the bulky chlorine atom to the diene backbone induces significant steric repulsion. This results in a measurable distortion, causing a 3.5° difference between the two carbon-chain angles (C=C–C)[3]. Conversely, the trans-isomer is free from this specific steric hindrance, and its corresponding carbon-chain angles are equivalent in size[3].

• Non-Bonded Interactions: Both isomers exhibit weak, non-covalent interactions that stabilize their respective geometries. In the cis-isomer, there is a non-bonded interaction between the chlorine atom and the hydrogen atom located four bonds away[3]. In the trans-isomer, this interaction occurs with the hydrogen atom three bonds away, evidenced by an unusually long C(2)–H(6) bond distance and a compressed C(1)=C(2)–H(6) angle[3].

• Global Energy Minimum: Despite these geometric differences, density functional theory (DFT) and second-order Møller–Plesset perturbation theory (MP2) calculations confirm that the anti (or s-trans) conformation is the most thermodynamically stable state for both the cis and trans isomers[4].

Structural causality and steric effects in 1-chloro-1,3-butadiene isomers.

Physical and Thermochemical Properties

The physical properties of the isomers are remarkably similar due to their identical molecular weights and similar dipole moments, making separation via standard distillation challenging. The lower enthalpy of formation for 1-chloro-1,3-butadiene compared to the parent 1,3-butadiene reflects the thermodynamic stabilizing effect of the halogen substitution[5].

Property	cis-1-Chloro-1,3-butadiene	trans-1-Chloro-1,3-butadiene
CAS Registry Number	10033-99-5[1][6]	16503-25-6[2]
Molecular Formula	C₄H₅Cl[1]	C₄H₅Cl[2]
Molecular Weight	88.535 g/mol [1]	88.535 g/mol [2]
Boiling Point	66.8 - 67.0 °C[6]	~65 - 68 °C[7]
Density	0.9553 g/cm³[6]	~0.955 g/cm³[6]
IUPAC Standard InChIKey	PCPYTNCQOSFKGG-ARJAWSKDSA-N[1]	PCPYTNCQOSFKGG-ONEGZZNKSA-N[2]

Experimental Methodologies: Synthesis & Isolation

Because the boiling points of the cis and trans isomers overlap significantly, isolating them from a mixed batch is highly inefficient. Therefore, the most reliable method for obtaining pure isomers is through stereospecific synthesis driven by anti-elimination kinetics[8].

Protocol A: Stereospecific Base-Promoted Dehydrochlorination

This protocol relies on the principle of anti-periplanar elimination (E2 mechanism). The stereochemistry of the starting material strictly dictates the geometry of the resulting diene[8].

• Precursor Selection (Causality):

  • To synthesize cis-1-chloro-1,3-butadiene, you must start with trans-1,4-dichloro-2-butene[8].

  • To synthesize trans-1-chloro-1,3-butadiene, you must start with cis-1,4-dichloro-2-butene[8].

• Reaction Setup: In a multi-neck round-bottom flask equipped with a mechanical stirrer, nitrogen inlet, and a Dry Ice trap, suspend sodium amide (NaNH₂) in mineral oil and heat to 80°C[8].

• Addition: Dropwise, add the selected 1,4-dichloro-2-butene precursor dissolved in mineral oil[8].

• Evaporation & Distillation: Allow the generated ammonia to evaporate. Distill the remaining liquid under reduced pressure to isolate the highly pure 1-chloro-1,3-butadiene isomer[8].

Protocol B: Industrial Gas-Phase Catalytic Dehydrochlorination

For bulk synthesis where isomeric mixtures are acceptable (e.g., for general polymer feedstocks), a continuous gas-phase process is utilized[9].

• Vaporization: Vaporize a feedstock of 3,4-dichloro-1-butene, 1,4-dichloro-2-butene, or a mixture of both[9].

• Catalysis: Pass the vaporized stream over a lanthanum phosphate catalyst (optimally doped with an alkali metal like cesium) maintained at a temperature of approximately 200°C to 250°C[9].

• Recovery: Quench the effluent gas to recover the 1-chloro-1,3-butadiene mixture, achieving high conversion rates and yields[9].

Stereospecific synthesis workflow via anti-elimination of dichlorobutenes.

Reactivity and Copolymerization Profiles

1-Chloro-1,3-butadiene is highly valued in polymer chemistry, particularly for its ability to copolymerize with monomers like styrene, 1,3-butadiene, and chloroprene[7]. Understanding its reactivity profile is critical for engineering custom synthetic rubbers and functional materials[5].

When subjected to radical copolymerization with styrene (St) at 70°C using AIBN as an initiator, 1-chloro-1,3-butadiene (CB) demonstrates a significantly higher reactivity toward the growing polymer chain than styrene[7].

Copolymerization Parameter	Experimental Value
Monomer Reactivity Ratio (r_CB)	1.21 ± 0.10[7]
Monomer Reactivity Ratio (r_St)	0.10 ± 0.03[7]
Alfrey-Price Q Value (CB)	3.13[7]
Alfrey-Price e Value (CB)	+0.65[7]

Microstructural Analysis: Spectroscopic evaluation (¹H NMR and IR) of the resulting poly(CB-co-St) copolymer reveals that the 1-chloro-1,3-butadiene units do not polymerize uniformly. The internal microstructure consists of approximately 60% 1,4-configuration and 40% 3,4-configuration[7]. This dual-configuration integration directly impacts the thermal stability and mechanical elasticity of the final copolymer matrix[7].

References

• NIST Chemistry WebBook: Cis-1-chloro-1,3-butadiene.National Institute of Standards and Technology (NIST).
• NIST Chemistry WebBook: Trans-1-chloro-1,3-butadiene.National Institute of Standards and Technology (NIST).
• Buy 1-Chlorobuta-1,3-diene | 627-22-5.Smolecule.
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• Radical copolymerizations of 1-chloro-1,3-butadiene (CB).Oxford Academic / OUP.
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Mechanistic Insights: The Causality of Polychloroprene's Performance

An in-depth understanding of elastomeric materials is critical for drug development professionals and pharmaceutical engineers. Whether designing isolator gloves for sterile processing, selecting peristaltic tubing for bioprocessing, or qualifying elastomeric closures for injectable vials, the choice of polymer directly impacts drug efficacy, safety, and manufacturing yield.

1,3-Butadiene, 1-chloro- polymer—universally known as Polychloroprene (CR) or Neoprene—occupies a unique, highly versatile position in the pharmaceutical materials landscape. This guide objectively compares the performance, chemical resistance, and extractables profile of polychloroprene against leading alternative elastomers.

The performance of any elastomer is dictated by its molecular architecture. Polychloroprene is synthesized via the free-radical emulsion polymerization of 1-chloro-1,3-butadiene. The defining feature of this polymer is the highly electronegative chlorine atom attached to the diene backbone. This structural nuance provides two distinct mechanistic advantages:

• Steric and Electronic Shielding : In natural rubber (polyisoprene), the carbon-carbon double bonds are highly susceptible to oxidative cleavage by ozone, UV light, and sterilizing agents like Vaporized Hydrogen Peroxide (VHP). In polychloroprene, the bulky, electron-withdrawing chlorine atom deactivates the adjacent double bond. This shielding grants polychloroprene superior environmental and flammability resistance compared to standard Nitrile Butadiene Rubber (NBR)[1].

• Polarity Modulation : The dipole introduced by the chlorine atom increases the polymer's overall polarity. This confers moderate resistance to non-polar aliphatic solvents and oils, bridging the gap between highly polar NBR (which resists oils but fails in ozone) and non-polar Ethylene Propylene Diene Monomer (EPDM) (which resists ozone but degrades in oils)[2].

Caption: Mechanistic pathway of polychloroprene's chemical and environmental resistance.

Comparative Performance Analysis

To contextualize polychloroprene, we must benchmark it against its primary alternatives: Nitrile (NBR) , EPDM , and Silicone (VMQ) . The United States Pharmacopeia (USP) standard <381> dictates the baseline physicochemical and biological requirements for these elastomeric components in injectable packaging[3].

Quantitative & Qualitative Performance Summary

Property	Polychloroprene (CR)	Nitrile (NBR)	EPDM	Silicone (VMQ)
Primary Monomer	1-chloro-1,3-butadiene	Acrylonitrile & Butadiene	Ethylene, Propylene, Diene	Siloxanes
Ozone / UV Resistance	Excellent	Poor to Fair	Outstanding	Outstanding
Lipid / Oil Resistance	Good	Excellent	Poor	Fair
Aqueous / Steam Compatibility	Good	Good	Excellent	Excellent
Tactile Sensitivity (Gloves)	High (Similar to Latex)	Moderate	N/A	N/A
Extractables Risk Profile	Moderate (Curing Agents)	Moderate (Plasticizers)	Low to Moderate	High (Siloxane Oligomers)

Data synthesis based on industry standards for pharmaceutical packaging and fluid handling[3],[2],[1].

Application Context :

• Medical Gloves & Isolators : Polychloroprene is heavily favored for isolator gloves and surgical applications because it mimics the high tensile strength, elasticity, and tactile sensitivity of natural rubber without the associated Type I latex protein allergy risks[1].

• Peristaltic Tubing : While silicone is the default for high-purity bioprocessing, it suffers from high spallation (particle shedding) and siloxane leaching. Polychloroprene offers a more robust mechanical alternative with lower gas permeability, though EPDM is preferred for high-temperature steam-in-place (SIP) cycles[2].

Caption: Logic tree for selecting pharmaceutical elastomers based on chemical and thermal exposure.

Experimental Methodologies: Validating Polymer Performance

To ensure scientific integrity, the evaluation of elastomeric materials must rely on self-validating experimental systems. The following protocols detail the industry-standard methods for assessing chemical compatibility and extractables, emphasizing the causality behind each methodological step.

Protocol 1: Chemical Compatibility and Swelling Assessment (Adapted from ASTM D471)

This protocol quantifies how pharmaceutical solvents and APIs interact with the polymer matrix. Solvent ingress plasticizes the polymer network, leading to volumetric swelling and a catastrophic loss of tensile strength[4].

Self-Validating System Design :

• Positive Control : Standard natural rubber (known to swell significantly in non-polar solvents).

• Negative Control : Polytetrafluoroethylene (PTFE) to validate the gravimetric baseline and account for solvent evaporation during measurement.

Step-by-Step Workflow :

• Sample Preparation : Die-cut polychloroprene sheets into standard rectangular specimens (e.g., 50 mm x 25 mm x 2 mm). Weigh each specimen in air ( W1​ ) and in distilled water ( W2​ ) using an analytical balance to determine initial volume.

• Fluid Immersion : Submerge specimens entirely in the test fluid (e.g., an aggressive API solvent vehicle like Polysorbate 80 or Benzyl Alcohol) in sealed glass test tubes.

• Thermal Incubation : Incubate at a controlled temperature (e.g., 70°C for accelerated aging) for 72 hours. Causality: Elevated temperatures increase the kinetic energy of solvent molecules, accelerating diffusion into the polymer free volume.

• Post-Immersion Measurement : Remove specimens, rapidly blot dry with lint-free filter paper to remove surface fluid, and immediately weigh in air ( W3​ ) and water ( W4​ ).

• Data Calculation : Calculate the change in volume ( ΔV ) and mass ( ΔM ). A volume increase >10% typically disqualifies the elastomer for dynamic sealing applications.

Protocol 2: Extractables & Leachables (E&L) Profiling (USP <1663> Framework)

Elastomeric closures contain curing agents (e.g., zinc oxide, thiurams), antioxidants, and plasticizers that can leach into the drug product, potentially causing toxicity or API degradation[3].

Self-Validating System Design :

• Procedural Blank : Extraction vessels containing only the solvent to establish a baseline and subtract background system noise.

• Internal Standards : Spiking the extraction solvent with deuterated isotopes prior to analysis to calculate recovery rates and validate mass spectrometer sensitivity.

Step-by-Step Workflow :

• Solvent Selection : Select three extraction solvents spanning the polarity index: Ultrapure Water (highly polar), Isopropanol (mid-polar), and Hexane (non-polar). Causality: This ensures the thermodynamic solubility of both hydrophilic salts and lipophilic oligomers.

• Controlled Extraction : Macerate the polychloroprene sample to maximize surface area. Subject to reflux extraction or sealed-vessel microwave extraction for 24 hours.

• Chromatographic Separation :

  • Analyze volatile/semi-volatile organics via Gas Chromatography-Mass Spectrometry (GC-MS).

  • Analyze non-volatile organics via Liquid Chromatography-High Resolution Mass Spectrometry (LC-HRMS).

  • Analyze elemental impurities (e.g., Zinc, Chlorine) via Inductively Coupled Plasma-Mass Spectrometry (ICP-MS).

• Toxicological Assessment : Cross-reference identified peaks against toxicological databases to determine the Analytical Evaluation Threshold (AET).

Caption: Step-by-step extractables and leachables (E&L) analytical workflow for elastomeric closures.

Conclusion

For drug development professionals, the selection of 1,3-Butadiene, 1-chloro- based polymers (Polychloroprene) offers a highly strategic compromise. It outperforms Nitrile in ozone resistance and elasticity, outperforms EPDM in oil and lipid resistance, and provides superior mechanical durability compared to Silicone. However, rigorous adherence to ASTM D471 swelling tests and USP <381> / <1663> E&L profiling remains non-negotiable to ensure that the polymer's specific curing formulation does not compromise the safety or stability of the final pharmaceutical product.

References

• What Are the Different Materials Used for Peristaltic Tubes? . Ruixiang Silicone. Available at: [Link]

• Chemical Resistance of Elastomers According to ASTM D471 – Analysis of Rubber Properties . Power Rubber. Available at: [Link]

• Performance-Enhancing Materials in Medical Gloves . National Institutes of Health (NIH) - PMC. Available at:[Link]

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Safety & Regulatory Compliance

A Researcher's Guide to the Proper Disposal of 1-Chloro-1,3-Butadiene (Chloroprene)

As researchers and scientists, our commitment to discovery is paralleled by our responsibility to ensure safety and environmental stewardship. Handling reactive and hazardous compounds is a daily reality in drug development and chemical research. Among these, chlorinated hydrocarbons like 1-chloro-1,3-butadiene, commonly known as chloroprene, demand our utmost respect and diligence, not only in their application but especially in their disposal.

This guide provides a comprehensive, step-by-step framework for the proper disposal of 1-chloro-1,3-butadiene. The procedures outlined here are synthesized from regulatory standards and field-proven safety protocols. The goal is to move beyond mere compliance, fostering a deep-seated culture of safety that protects you, your colleagues, and the environment.

Understanding the Hazard: Why Chloroprene Demands Caution

1-Chloro-1,3-butadiene is a highly flammable, toxic, and reactive liquid.[1] It is classified by the EPA as likely to be carcinogenic to humans and is recognized as a potential occupational carcinogen by NIOSH.[2][3] Chronic exposure can lead to significant health effects, including damage to the liver, kidneys, and central nervous system.[2][4] Its high volatility and low flash point mean that even at room temperature, it can form explosive mixtures with air.[1][5]

The causality behind the stringent disposal protocols is directly linked to these intrinsic properties. Improper disposal can lead to personnel exposure, fire, explosion, and significant environmental contamination. Therefore, every step is a critical control point in a self-validating system of safety.

Table 1: Chemical Safety Profile for 1-Chloro-1,3-Butadiene

Property	Value	Source
CAS Number	126-99-8	[2]
Appearance	Colorless liquid with a pungent, ether-like odor	[3]
OSHA PEL (8-hr TWA)	25 ppm (90 mg/m³) [skin]	[3][4]
NIOSH REL (15-min Ceiling)	1 ppm (3.6 mg/m³) [skin]	[3][4]
NIOSH IDLH	300 ppm	[3]
Classification	Highly flammable liquid and vapor; Toxic if swallowed, in contact with skin, or if inhaled; Suspected carcinogen and reproductive toxin.	[1]

Immediate Actions: Spill Management Protocol

Even with the best precautions, spills can occur. Your immediate response is critical to mitigating the hazard.

Step-by-Step Spill Response:

• Evacuate & Alert: Immediately alert all personnel in the vicinity. Evacuate the immediate area. If the spill is large or ventilation is poor, evacuate the entire lab and activate the fire alarm.[1]

• Isolate & Ventilate: If safe to do so, close the sash of the chemical fume hood where the spill occurred. Ensure laboratory ventilation is operating at maximum capacity to exhaust vapors.

• Eliminate Ignition Sources: Shut down all nearby equipment and extinguish any open flames. Use only non-sparking tools for cleanup.[1][5]

• Don Appropriate PPE: No cleanup should begin without proper personal protective equipment. This includes:

  • A full-face respirator with an organic vapor cartridge.

  • Chemical-resistant gloves (Note: Chloroprene can degrade some common glove materials. Thicker gauge chloroprene or nitrile gloves are recommended for spill cleanup, but always check manufacturer compatibility charts).[6]

  • Chemical splash goggles and a face shield.

  • A flame-retardant lab coat or chemical-resistant apron.

• Contain & Absorb: For small spills (<100 mL), cover the spill with a non-flammable absorbent material, such as vermiculite, dry sand, or a commercial sorbent pad designed for chemical spills. Start from the outside of the spill and work inwards to prevent spreading.

• Collect & Package: Carefully scoop the absorbed material into a designated, sealable, and properly labeled hazardous waste container. Do not use a standard trash receptacle.

• Decontaminate: Wipe the spill area with a cloth dampened with a soap and water solution. Place all contaminated cleaning materials into the same hazardous waste container.

• Report: Report the incident to your institution's Environmental Health & Safety (EHS) office, regardless of the spill size.

The Core Directive: Proper Disposal Procedures

Waste 1-chloro-1,3-butadiene must never be disposed of down the drain or in regular trash.[5] It is considered a hazardous waste and must be managed according to strict local, state, and federal regulations.

The following diagram illustrates the decision-making and procedural flow for handling waste chloroprene from the point of generation to final disposal.

Caption: Waste Disposal Workflow for 1-Chloro-1,3-Butadiene.

• Waste Collection & Segregation:

  • Designated Container: All waste containing 1-chloro-1,3-butadiene must be collected in a clearly marked, dedicated hazardous waste container.[7][8]

  • Segregation is Key: This waste stream must be segregated as "Chlorinated Organic Waste." Never mix it with non-halogenated solvents, acids, bases, or oxidizers.[9] Incompatible mixtures can lead to dangerous reactions, generating heat, pressure, or toxic gases.

  • Container Integrity: Use a container made of compatible material (e.g., borosilicate glass with a PTFE-lined cap) that is in good condition with no leaks or cracks. Keep the container closed at all times, except when adding waste.[1]

• Labeling and Accumulation:

  • Proper Labeling: As soon as the first drop of waste is added, the container must be labeled with the words "Hazardous Waste," the full chemical name ("1-Chloro-1,3-Butadiene"), and a clear indication of its hazards (e.g., Flammable, Toxic, Carcinogen).[10]

  • Safe Storage: Store the waste container in a designated Satellite Accumulation Area (SAA), which is at or near the point of generation. The SAA must be under the control of the laboratory personnel. Ensure the container is kept in secondary containment to catch any potential leaks.[8] The storage area must be cool, well-ventilated, and away from all sources of ignition.[11][12]

• Final Disposal via Licensed Contractor:

  • EHS Coordination: Your institution's Environmental Health & Safety (EHS) department is your partner in compliant disposal. They manage the hazardous waste program and will arrange for the pickup of full or time-expired waste containers.

  • Regulatory Compliance: The waste will be transported by a licensed hazardous waste contractor to a permitted Treatment, Storage, and Disposal Facility (TSDF).

  • Incineration: The standard and most effective method for the final destruction of chlorinated organic compounds like 1-chloro-1,3-butadiene is high-temperature incineration.[5] This process ensures the complete breakdown of the molecule into less harmful components under controlled conditions.

By meticulously following these procedures, you contribute to a robust safety culture that extends far beyond your own lab bench. You ensure that a powerful tool for scientific advancement does not become a lingering hazard for the future.

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• Fontaine, B. (2023). Chemical Manufacturers, Workers and Chloroprene Vapor Exposure.
• American Industrial Hygiene Association (AIHA). (2023). European Agency Makes Recommendations Regarding OELs for Chloroprene, GMA.
• U.S. Environmental Protection Agency (EPA). (2015). Chloroprene (2-Chloro-1,3-Butadiene).
• Centers for Disease Control and Prevention (CDC). ß-Chloroprene - IDLH. NIOSH.
• USA Scientific, Inc. chloroprene glove chemical compatibility chart.
• Airgas. (2017). SAFETY DATA SHEET: Flammable Gas Mixture: 2-Chloro-1,3-Butadiene 4.01-9.99% / Nitrogen 90.01-95.99%.
• NextSDS. (1Z)-1-Chloro-1,3-butadiene — Chemical Substance Information.
• Swift Supplies Australia. Rubber Chemical Resistance and Compatibility Guide.
• Chem Service. (2015). SAFETY DATA SHEET: 2-Chloro-1,3-butadiene Solution.
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• Synergy Recycling. disposal of 1,3-butadiene (C₄H₆).
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• ResearchGate. (2009). Compatibility Improvement between Chlorinated Thermoplastic Rubber and Polychloroprene Adhesive. Rubber Chemistry and Technology.
• Braskem. (2025). 1,3-butadiene Safety Data Sheet.
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